Dihydrocalanolide A

• CAS: 183904-53-2

Core Science & Biosynthesis

Total Synthesis and Pharmacological Profiling of (+)-Dihydrocalanolide A: A Technical Whitepaper

Introduction & Pharmacological Rationale

(+)-Calanolide A is a potent, naturally occurring non-nucleoside reverse transcriptase inhibitor (NNRTI) originally isolated from the tropical rainforest tree Calophyllum lanigerum[1]. It exhibits highly specific antiviral activity against HIV-1 by binding to an allosteric hydrophobic pocket near the catalytic site of the reverse transcriptase (RT) enzyme, thereby inducing a conformational change that halts RNA-dependent DNA polymerization[1].

Despite its high potency, the clinical advancement of (+)-Calanolide A was historically bottlenecked by its low natural abundance and suboptimal pharmacokinetic profile—specifically, a poor oral bioavailability of 13.2% and a susceptibility to acid-catalyzed epimerization in the gastric environment, which converts the drug into its inactive epimer, (+)-Calanolide B[2].

To circumvent these limitations, structural modifications were explored, leading to the development of (+)-Dihydrocalanolide A (DHCal A) . By selectively reducing the Δ7,8 olefinic linkage of the parent compound, researchers generated an analog that retains the potent NNRTI activity of the parent molecule while demonstrating a nearly 3.5-fold increase in oral bioavailability and superior chemical stability[2].

Quantitative Pharmacokinetic Comparison

The following table summarizes the intravenous and oral pharmacokinetic parameters of both compounds evaluated in CD2F1 mice at a dose of 25 mg/kg[2].

Table 1: Pharmacokinetic Parameters of Calanolide A vs. Dihydrocalanolide A

Pharmacokinetic Parameter	(+)-Calanolide A	(+)-Dihydrocalanolide A
AUC (µg·h/mL)	9.4	6.9
t1/2 beta (h)	0.25	0.22
t1/2 gamma (h)	1.8	2.3
Clearance (L/h/kg)	2.7	3.6
Oral Bioavailability (F%)	13.2%	46.8%
Gastric Stability	Prone to Epimerization	Highly Stable

Retrosynthetic Analysis & Strategic Design

Because natural extraction yields are prohibitively low (often <0.1% dry weight), a scalable total synthesis is mandatory for preclinical and clinical supply[3]. The most robust, field-proven synthetic route constructs the racemic (±)-Calanolide A core via a chromanone intermediate, resolves the enantiomers using chiral chromatography, and subsequently performs a highly selective catalytic hydrogenation to yield (+)-Dihydrocalanolide A[3][4].

Figure 1: Retrosynthetic and forward workflow for the total synthesis of (+)-Dihydrocalanolide A.

Detailed Experimental Methodologies

The following protocols outline the self-validating, step-by-step synthesis of (+)-Dihydrocalanolide A, adapted from the validated methodologies established by Flavin et al.[3] and subsequent structure-activity modification studies[4].

Step 1: Pechmann Condensation

Objective: Construct the foundational coumarin core.

• Charge a dry reaction vessel with phloroglucinol (1.0 eq) and ethyl butyrylacetate (1.1 eq).

• Cool the mixture to 0 °C and add concentrated H₂SO₄ dropwise under vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Pour the mixture over crushed ice. Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol to yield 5,7-dihydroxy-4-propylcoumarin .

Step 2: Friedel-Crafts Acylation

Objective: Install the propionyl group at the C8 position.

• Suspend 5,7-dihydroxy-4-propylcoumarin (1.0 eq) in anhydrous 1,2-dichloroethane.

• Add anhydrous AlCl₃ (3.0 eq) and propionyl chloride (1.2 eq) under an argon atmosphere.

• Heat the mixture to 75 °C for 2 hours.

• Quench the reaction with 1N HCl and extract with dichloromethane (DCM). Purify via silica gel chromatography to isolate the 8-propionyl derivative .

Step 3: Chromenylation

Objective: Form the gem-dimethyl pyran ring.

• Dissolve the 8-propionyl derivative in anhydrous pyridine.

• Add 4,4-dimethoxy-2-methylbutan-2-ol (1.5 eq) and reflux the mixture for 24 hours.

• Concentrate the solution under reduced pressure and purify via flash chromatography to yield the chromene intermediate [3].

Step 4: Aldol Condensation & Cyclization

Objective: Close the final ring to form the tetracyclic system.

• Dissolve the chromene intermediate in DCM.

• Add acetaldehyde diethyl acetal (3.0 eq) and a catalytic amount of trifluoroacetic acid (TFA).

• Stir at room temperature until TLC indicates complete consumption of the starting material.

• Neutralize with saturated NaHCO₃, extract, and purify to yield 12-oxocalanolide (chromanone) [3].

Step 5: Luche Reduction

Objective: Stereoselectively reduce the C12 ketone to the equatorial (beta) hydroxyl group.

• Prepare a slurry of NaBH₄ (2.6 eq) and CeCl₃·7H₂O (1.0 eq) in absolute ethanol.

• Slowly add a solution of 12-oxocalanolide (1.0 eq) in ethanol at 25 °C.

• Stir for 30 minutes. The reaction is self-validating: CeCl₃ prevents over-reduction and directs the hydride attack.

• Quench with water, extract with EtOAc, and dry over MgSO₄ to yield (±)-Calanolide A [3][4].

Step 6: Chiral Chromatographic Resolution

Objective: Isolate the active (+)-enantiomer.

• Dissolve the racemic mixture in a minimal volume of mobile phase (hexane/isopropanol, 9:1).

• Inject onto a semi-preparative chiral HPLC column (e.g., Regis Whelk-O 1, 1 × 25 cm).

• Elute at 6 mL/min, monitoring UV absorbance at 270 nm.

• Collect the first major eluting peak, which corresponds to (+)-Calanolide A [3][4].

Step 7: Selective Catalytic Hydrogenation

Objective: Reduce the Δ7,8 olefinic linkage without affecting the lactone or aromatic systems.

• Catalyst Poisoning: Expose newly purchased PtO₂ to ammonia vapors by placing an open vial of PtO₂ inside a sealed desiccator containing concentrated NH₄OH for 48 hours. Remove excess NH₄OH under deep vacuum for 24 hours[4].

• Dissolve (+)-Calanolide A (40 mg, 0.11 mmol) in 10 mL of anhydrous methanol.

• Add the NH₄OH-poisoned PtO₂ (22 mg, 0.1 mmol).

• Stir the suspension under a positive atmospheric pressure of H₂ (balloon) for exactly 60 minutes at room temperature.

• Filter the mixture rapidly through a 20 µm PTFE filter to remove the catalyst.

• Concentrate the filtrate under vacuum to yield quantitatively pure (+)-7,8-Dihydrocalanolide A [4].

Mechanistic Causality & Catalyst Selection

The total synthesis of (+)-Dihydrocalanolide A relies on two critical pillars of chemical logic: the stereocontrol of the C12 hydroxyl group and the chemoselectivity of the final hydrogenation.

The Logic of the Luche Reduction

Standard hydride reductions (e.g., using only NaBH₄) are problematic for 12-oxocalanolide. NaBH₄ alone can attack the lactone moiety or yield an undesirable mixture of axial and equatorial alcohols. By introducing Cerium(III) chloride (CeCl₃), the reaction becomes a Luche reduction . CeCl₃ acts as a hard Lewis acid, coordinating strongly to the carbonyl oxygen and the alcoholic solvent. This coordination increases the electrophilicity of the carbonyl carbon, allowing the hard nucleophile (hydride) to attack selectively from the less sterically hindered alpha-face. This causality ensures the almost exclusive formation of the required beta-equatorial hydroxyl group at C12, which is critical for NNRTI binding affinity[3][4].

The Necessity of Poisoned PtO₂

The final step requires the reduction of the Δ7,8 double bond. However, the calanolide scaffold contains multiple reducible functional groups: the coumarin lactone, the aromatic ring, and the benzylic/allylic-like C12 hydroxyl group (which is prone to hydrogenolysis). Using standard Palladium on Carbon (Pd/C) or unpoisoned Adams' catalyst (PtO₂) results in over-reduction and degradation of the molecule. Exposing PtO₂ to NH₄OH vapors selectively "poisons" the most highly active catalytic sites. This artificially lowers the thermodynamic aggressiveness of the catalyst, restricting its activity strictly to the unhindered Δ7,8 alkene. This makes the protocol a self-validating system: the reaction naturally stops after the alkene is reduced, preventing over-reduction[4].

Figure 2: Causal relationship between the synthetic reduction of the Δ7,8 bond and the resulting pharmacokinetic stability.

Conclusion

The total synthesis of (+)-Dihydrocalanolide A represents a triumph of rational drug design and targeted organic synthesis. By utilizing a highly controlled Luche reduction to establish the correct C12 stereocenter and employing a precision-poisoned PtO₂ catalyst to eliminate the labile Δ7,8 double bond, researchers successfully engineered an NNRTI with a vastly superior pharmacokinetic profile. The resulting molecule bypasses the fatal flaw of acid-catalyzed epimerization seen in its natural precursor, offering a highly stable, orally bioavailable candidate for the treatment of HIV-1[2][4].

References

• Source: nih.gov (Journal of Pharmaceutical Sciences)
• Title: Structure−Activity Modifications of the HIV-1 Inhibitors (+)-Calanolide A and (−)
• Title: Synthesis, Chromatographic Resolution, and Anti-Human Immunodeficiency Virus Activity of (±)
• Source: mdpi.com (Molecules)

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• 1. mdpi.com [mdpi.com]
• 2. Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Dihydrocalanolide A: Mechanistic Profiling and Development of a Next-Generation NNRTI

Abstract: The development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) remains a cornerstone of highly active antiretroviral therapy (HAART) for HIV-1. While first-generation NNRTIs like nevirapine established the clinical viability of allosteric reverse transcriptase (RT) inhibition, their susceptibility to rapid resistance mutations necessitates the development of structurally distinct alternatives. (+)-Dihydrocalanolide A (DHCal A), a semi-synthetic derivative of the naturally occurring dipyranocoumarin (+)-calanolide A, represents a distinct subclass of NNRTIs. This whitepaper provides an in-depth technical analysis of DHCal A, detailing its unique binding mechanism, superior pharmacokinetic profile, and the self-validating experimental workflows required for its preclinical evaluation.

Structural Rationale and Pharmacological Evolution

(+)-Calanolide A, originally isolated from the tropical rainforest tree Calophyllum lanigerum, was identified as a potent NNRTI but suffered from limited oral bioavailability and potential epimerization into inactive forms under acidic conditions[1].

To optimize this lead compound, medicinal chemists targeted the Δ7,8 olefinic linkage within the pyran ring. Catalytic reduction of this double bond yields (+)-dihydrocalanolide A (DHCal A; NSC 678323)[2].

The Causality of the Structural Modification: The reduction of the Δ7,8 double bond does not perturb the core spatial geometry required for docking into the NNRTI binding pocket (NNIBP). However, it significantly alters the physicochemical properties of the molecule. By removing this site of unsaturation, the molecule exhibits improved metabolic stability and a dramatically enhanced absorption profile across the gastrointestinal epithelium. This modification prevents the rapid in vivo degradation seen with the parent compound while fully retaining the allosteric inhibitory capacity[1].

Mechanism of Action: Allosteric Inhibition and Resistance Profiling

Like other NNRTIs, DHCal A binds to a hydrophobic pocket located approximately 10 Å away from the polymerase active site of the HIV-1 reverse transcriptase p66 subunit.

The Allosteric Blockade

Binding of DHCal A forces a conformational change in the RT enzyme—specifically restricting the flexibility of the "thumb" subdomain. This allosteric shift distorts the catalytic triad (Asp110, Asp185, Asp186), effectively locking the enzyme in an inactive state and preventing the incorporation of deoxynucleotide triphosphates (dNTPs) into the growing viral DNA strand.

A Unique Resistance Footprint

The most critical differentiator of DHCal A is its interaction map within the NNIBP. The binding of classical NNRTIs (e.g., nevirapine) relies heavily on π-π aromatic stacking with Tyrosine 181 (Y181). Consequently, a Y181C (Tyrosine to Cysteine) mutation confers a ~90-fold resistance to nevirapine[3].

In stark contrast, DHCal A binds in a mechanistically distinct fashion. It does not rely on Y181 for critical stabilization; in fact, DHCal A demonstrates enhanced anti-HIV-1 activity against viruses harboring the Y181C mutation[3]. Instead, the calanolide pharmacophore relies on interactions with Tyrosine 188 (Y188). A Y188H substitution results in approximately 30-fold resistance to calanolide derivatives, whereas it does not affect nevirapine[3]. This orthogonal resistance profile makes DHCal A an exceptional candidate for combination therapies or salvage regimens in treatment-experienced patients.

Diagram 1: Allosteric mechanism of DHCal A inducing catalytic blockade in HIV-1 Reverse Transcriptase.

Quantitative Data: Pharmacokinetic Superiority

To validate the structural rationale of reducing the Δ7,8 double bond, rigorous pharmacokinetic (PK) profiling was conducted in murine models (CD2F1 mice) following intravenous and oral administration at 25 mg/kg[1].

Table 1: Comparative Pharmacokinetic Parameters of Calanolide A vs. Dihydrocalanolide A

Parameter	(+)-Calanolide A (25 mg/kg)	(+)-Dihydrocalanolide A (25 mg/kg)	Clinical Implication
AUC (µg/mL·hr)	9.4	6.9	Comparable systemic exposure post-IV.
t½β (Distribution)	0.25 h	0.22 h	Rapid tissue distribution for both.
t½γ (Elimination)	1.8 h	2.3 h	Slightly prolonged half-life for DHCal A.
Clearance (L/h/kg)	2.7	3.6	Slightly higher clearance for DHCal A.
Oral Bioavailability (F)	13.2%	46.8%	3.5x improvement , validating oral viability.

Data synthesized from established HPLC-based analytical assays comparing the intravenous and oral PK profiles[1].

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of DHCal A requires robust, internally controlled methodologies. Below are the definitive protocols for evaluating both its unique kinetic inhibition and its pharmacokinetic properties.

Protocol A: In Vitro RT Inhibition & Resistance Profiling

Purpose: To quantify the IC50 of DHCal A and validate its orthogonal resistance profile against mutant RT strains.

• Enzyme Preparation: Express and purify wild-type (WT) HIV-1 RT, Y181C mutant RT, and Y188H mutant RT using recombinant E. coli expression systems.

• Substrate Assembly: Prepare a poly(rA)·oligo(dT)12-18 template-primer complex.

• Reaction Mixture Setup (Self-Validating Step):

  • Test Wells: 50 mM Tris-HCl (pH 7.8), 10 mM MgCl2, 1 mM DTT, 10 µM [³H]-dTTP, template-primer, and serial dilutions of DHCal A (0.1 nM to 10 µM).

  • Positive Control: Nevirapine (validates assay sensitivity; must show high IC50 against Y181C).

  • Negative Control: Vehicle (DMSO matched to highest compound concentration to rule out solvent toxicity).

• Initiation and Termination: Add RT enzyme to initiate the reaction. Incubate at 37°C for 30 minutes. Terminate by adding cold 5% trichloroacetic acid (TCA) and 20 mM sodium pyrophosphate to precipitate the synthesized nucleic acids.

• Quantification: Filter the precipitates through GF/C glass fiber filters. Wash extensively with 5% TCA and ethanol. Quantify incorporated [³H]-dTTP using liquid scintillation counting.

• Data Analysis: Calculate IC50 values using non-linear regression. Expected Result: DHCal A will show nanomolar IC50 against WT and Y181C, but micromolar IC50 against Y188H.

Protocol B: In Vivo Pharmacokinetic (PK) Profiling

Purpose: To determine the oral bioavailability (F) of DHCal A.

• Formulation: Prepare DHCal A in a biocompatible vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline) to a working concentration of 2 mg/mL[4].

• Dosing Regimen: Divide CD2F1 mice into two cohorts (n=6 per group).

  • Cohort 1 (IV): Administer 25 mg/kg DHCal A via tail vein injection.

  • Cohort 2 (PO): Administer 25 mg/kg DHCal A via oral gavage.

• Sampling: Collect blood samples via cardiac puncture or saphenous vein at 0.08, 0.25, 0.5, 1, 2, 4, 6, and 8 hours post-dose. Centrifuge immediately to isolate plasma.

• Extraction & HPLC Analysis: Extract plasma samples using liquid-liquid extraction (ethyl acetate). Reconstitute in mobile phase and analyze via reverse-phase HPLC (C18 column) with UV detection at 285 nm. Use a structurally related coumarin as an internal standard to validate extraction efficiency.

• Pharmacokinetic Calculation: Calculate Area Under the Curve (AUC) using the trapezoidal rule. Determine Oral Bioavailability (F) using the formula: F = (AUC_PO / AUC_IV) * 100.

Diagram 2: Parallel experimental workflow for validating DHCal A efficacy and pharmacokinetics.

Conclusion

(+)-Dihydrocalanolide A represents a triumph of rational drug optimization. By identifying a naturally occurring scaffold with a unique NNIBP binding mode (Y188-dependent rather than Y181-dependent) and applying targeted chemical reduction to the Δ7,8 olefinic linkage, researchers successfully bypassed the severe bioavailability limitations of the parent compound. The resulting molecule, DHCal A, maintains potent, allosteric anti-HIV-1 activity while offering a 46.8% oral bioavailability, positioning it as a highly viable candidate for advanced preclinical and clinical development in the ongoing fight against resistant HIV strains.

Sources

• 1. Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. (+)-Dihydrocalanolide A | TargetMol [targetmol.com]

Investigating the Chemical Properties and Pharmacokinetics of (+)-Dihydrocalanolide A

Executive Summary

The transition of natural products from discovery to clinical viability often hinges on overcoming pharmacokinetic (PK) bottlenecks. (+)-Calanolide A, a naturally occurring dipyranocoumarin isolated from Calophyllum lanigerum, is a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) against HIV-1[1]. However, its clinical utility is limited by poor oral bioavailability and susceptibility to epimerization in acidic environments[2].

This technical guide investigates (+)-Dihydrocalanolide A (DHCal A; NSC 678323) , a semi-synthetic derivative engineered by reducing the Δ7,8 -olefin of the parent compound. This targeted structural modification preserves antiviral potency while dramatically enhancing oral bioavailability and metabolic stability[2]. By detailing the chemical properties, synthesis causality, and in vivo validation protocols, this whitepaper provides a comprehensive framework for researchers evaluating DHCal A in preclinical pipelines.

Chemical Identity and Structural Properties

The structural integrity of DHCal A is central to its function. The molecule features a tetracyclic core with a critical C-12 hydroxyl group that must be maintained in the β -configuration for optimal NNRTI activity[3].

Table 1: Core Chemical Properties of (+)-Dihydrocalanolide A

Property	Specification
Chemical Name	(+)-7,8-Dihydrocalanolide A
NSC Number	NSC 678323[4]
Molecular Formula	C 22​ H 28​ O 5​
Molecular Weight	372.46 g/mol [5]
Target Mechanism	HIV-1 Reverse Transcriptase (Allosteric NNRTI)[1]
Standard Formulation	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline[6]
Storage Conditions	Powder: -20°C (3 years); In solvent: -80°C (1 year)[4]

Mechanism of Action (MoA)

Like its parent compound, DHCal A exerts its antiviral effect by binding to an allosteric pocket adjacent to the polymerase active site of the HIV-1 Reverse Transcriptase (RT) enzyme[1]. This binding induces a conformational change that locks the enzyme in an inactive state, arresting RNA-dependent DNA polymerization. Crucially, DHCal A is highly specific to HIV-1 and does not inhibit cellular DNA polymerases or HIV-2 RT[1].

Figure 1: Allosteric inhibition of HIV-1 Reverse Transcriptase by (+)-Dihydrocalanolide A.

Synthesis and Derivation Workflow

The synthesis of DHCal A from (+)-Calanolide A requires precise catalytic hydrogenation.

The Causality of Catalyst Selection: Standard hydrogenation using Palladium on Carbon (Pd/C) is contraindicated. Pd/C causes unintended hydrogenolysis of the benzylic alcohol at the C-12 position, yielding the biologically inactive 12-deoxy-7,8-dihydrocalanolide A[3]. To prevent this, the protocol mandates the use of Ammonium Hydroxide (NH 4​ OH)-poisoned Platinum Oxide (PtO 2​ ). Poisoning the catalyst selectively reduces its activity, allowing the saturation of the Δ7,8 -olefin without cleaving the essential C-12 hydroxyl group[3].

Protocol 1: Catalytic Hydrogenation of (+)-Calanolide A

• Preparation: Dissolve 0.06 mmol of (+)-Calanolide A in 5 mL of high-purity Ethyl Acetate (EtOAc)[3].

• Catalyst Addition: Add 13.0 mg of NH 4​ OH-poisoned PtO 2​ catalyst to the solution[3].

• Hydrogenation: Purge the reaction vessel and stir the mixture under a continuous Hydrogen (H 2​ ) atmosphere at room temperature for exactly 20 minutes[3].

• Filtration: Rapidly filter the mixture through a 20 μm PTFE syringe filter to quench the reaction and remove the catalyst[3].

• Recovery: Concentrate the EtOAc solution under reduced pressure to yield a mixture of starting material and the desired (+)-Dihydrocalanolide A[3].

• Validation: Purify via preparative HPLC and verify the retention of the C-12 hydroxyl group via Mass Spectrometry (target m/z ~372.46)[3],[5].

Figure 2: Catalytic hydrogenation workflow utilizing poisoned PtO2 to preserve C-12 stereochemistry.

Pharmacokinetic Profiling & In Vivo Evaluation

The primary justification for advancing DHCal A over its parent compound is its superior pharmacokinetic profile. (+)-Calanolide A is prone to converting into its inactive epimer, (+)-Calanolide B, particularly under the acidic conditions of the mammalian gastric tract[2]. By reducing the Δ7,8 -olefin, DHCal A gains significant structural stability, resisting acidic degradation and epimerization[2].

Table 2: Comparative Pharmacokinetics in CD2F1 Mice (25 mg/kg Dose)

Data synthesized from comparative intravenous and oral administration studies[2].

Parameter	(+)-Calanolide A	(+)-Dihydrocalanolide A	Impact / Significance
AUC ( μ g/mL·hr)	9.4	6.9	Comparable systemic exposure post-IV.
t 1/2β​ (h)	0.25	0.22	Similar rapid distribution phase.
t 1/2γ​ (h)	1.8	2.3	Slightly prolonged terminal elimination for DHCal A.
Clearance (L/h/kg)	2.7	3.6	Slightly faster systemic clearance for DHCal A.
Oral Bioavailability (F)	13.2%	46.8%	3.5-fold improvement , driving clinical viability.

Protocol 2: Pharmacokinetic Evaluation in Murine Models

To establish a self-validating PK system, researchers must quantify both the active drug and its potential inactive epimers in plasma.

• Formulation: Prepare a 2 mg/mL working solution of DHCal A in a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline[6]. Causality: This co-solvent mixture ensures complete dissolution of the lipophilic coumarin core, preventing erratic absorption profiles.

• Administration: Administer 25 mg/kg of DHCal A to CD2F1 mice via oral gavage (PO) for the test cohort, and intravenous (IV) tail-vein injection for the absolute bioavailability control cohort[2].

• Sampling: Draw blood samples at 0.08, 0.25, 0.5, 1, 2, 4, and 8 hours post-dose. Centrifuge immediately to isolate plasma.

• Extraction & Analysis: Extract plasma using a liquid-liquid extraction method (e.g., Acetonitrile precipitation). Analyze via reverse-phase HPLC.

• Epimerization Control: Calibrate the HPLC to detect both (+)-Dihydrocalanolide A and its inactive epimer, (+)-Dihydrocalanolide B. Expected Result: No epimer forms should be detected in the plasma, validating the acid-stability of the dihydro-derivative[2].

Conclusion

(+)-Dihydrocalanolide A represents a textbook example of rational drug modification. By identifying the Δ7,8 -olefin as a liability for oral absorption and utilizing a poisoned catalyst to protect the critical C-12 pharmacophore during synthesis, researchers successfully engineered an analog with a 3.5-fold increase in oral bioavailability[2],[3]. For drug development professionals, DHCal A serves as a highly optimized, orally active NNRTI candidate for advanced preclinical and Phase I HIV therapeutics[2].

References

• Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus Source: PubMed (NIH) URL:[Link]

• Structure−Activity Modifications of the HIV-1 Inhibitors (+)-Calanolide A and (−)-Calanolide B Source: ACS Publications URL:[Link]

• Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential Source: MDPI / PMC (NIH) URL:[Link]

• (+)-Dihydrocalanolide A, CAS 183904-53-2 Source: Szabo-Scandic URL:[Link]

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The Biosynthetic and Semi-Synthetic Architecture of Dihydrocalanolide A: A Technical Whitepaper

Executive Summary

Dihydrocalanolide A is a highly potent, advanced non-nucleoside reverse transcriptase inhibitor (NNRTI) derived from the calanolide scaffold, a unique class of tetracyclic 4-substituted dipyranocoumarins originally isolated from the tropical rainforest tree Calophyllum lanigerum[1]. While its parent compound, (+)-Calanolide A, demonstrated groundbreaking efficacy against diverse strains of HIV-1 (including the Y181C mutation), its clinical progression was historically bottlenecked by low natural abundance and suboptimal oral bioavailability[2],[3].

(+)-Dihydrocalanolide A—the 7,8-dihydro derivative—emerged as a superior clinical candidate. It retains the potent, synergistic antiviral profile of its parent while exhibiting a nearly 3.5-fold increase in oral bioavailability[3]. Because the complete enzymatic sequence in plants remains partially uncharacterized, modern production relies on a hybrid approach: understanding the plant's native phenylpropanoid-to-pyranocoumarin pathway, followed by targeted semi-synthetic reduction. This whitepaper deconstructs the biosynthesis, mechanistic chemistry, and experimental workflows required to isolate, elucidate, and synthesize Dihydrocalanolide A.

Core Biosynthetic Pathway: From Amino Acid to Dipyranocoumarin

The biogenesis of the calanolide scaffold is a marvel of plant secondary metabolism, bridging the shikimate pathway with complex prenylation and cyclization cascades. The pathway can be divided into four distinct mechanistic phases[1],[4].

Phase 1: Phenylpropanoid Pathway to Umbelliferone

The synthesis initiates with the aromatic amino acid L-phenylalanine . Through the action of phenylalanine ammonia-lyase (PAL), it is deaminated to trans-cinnamic acid. A sequence of hydroxylations and ligations—mediated by cinnamate 4-hydroxylase (C4H) and 4-coumarate-CoA ligase (4CL)—yields p-coumaric acid. Successive ortho-hydroxylation and lactonization ultimately form umbelliferone (7-hydroxycoumarin), the foundational core for all pyranocoumarins[1],[4].

Phase 2: Prenylation and Pyran Ring Formation

Umbelliferone undergoes site-specific prenylation to expand the molecular framework. Current transcriptomic and metabolomic evidence suggests two parallel routes to the critical intermediate dipetalolactone [1]:

• Route 1 (via Osthenol): Umbelliferone is prenylated to form osthenol, followed by epoxidation and cyclization to form the pyran ring.

• Route 2 (via 5,7-Dihydroxycoumarin): An alternative hydroxylation precedes prenylation, leading to 5-hydroxy-6-prenylseselin, which subsequently cyclizes.

Phase 3: Alkylation and Wagner-Meerwein Rearrangement

Dipetalolactone is alkylated to form a 3-propyl-intermediate (2'-hydroxydihydrodipetalolactone). The defining structural complexity of Calanolide A is then established via a Wagner-Meerwein rearrangement [1],[5]. This 1,2-methyl shift resolves steric strain within the intermediate, dictating the stereochemistry of the gem-dimethyl group on the C-ring. Cytochrome P450 monooxygenases catalyze the final stereospecific hydroxylations to yield (+)-Calanolide A[1].

Phase 4: Semi-Synthetic Saturation to Dihydrocalanolide A

While traces of dihydro-derivatives exist in nature, pharmaceutical-grade (+)-Dihydrocalanolide A is primarily achieved via the targeted catalytic reduction of the Δ7,8-olefin bond of Calanolide A[6].

Biosynthetic and semi-synthetic pathway from L-Phenylalanine to (+)-Dihydrocalanolide A.

Enzymatic & Mechanistic Causality

Understanding the why behind these chemical transformations is critical for both pathway engineering and synthetic replication.

The Role of the Wagner-Meerwein Shift: In plant biosynthesis, the pyranocoumarin framework faces significant steric hindrance during the sequential addition of bulky prenyl and propyl groups. The Wagner-Meerwein rearrangement (a carbocation-mediated 1,2-alkyl shift) acts as a thermodynamic relief valve[5]. By migrating a methyl group, the enzyme stabilizes the tertiary carbocation intermediate, locking in the precise 10R, 11S, 12S stereoconfiguration required for the molecule to correctly dock into the non-nucleoside inhibitor binding pocket of the HIV-1 reverse transcriptase[2],[1].

Causality in Semi-Synthetic Reduction (The PtO₂ Choice): When converting Calanolide A to Dihydrocalanolide A in the laboratory, standard catalytic hydrogenation (e.g., using Palladium on Carbon, Pd/C) is highly problematic. Pd/C triggers the hydrogenolysis of the benzylic alcohol at the C-12 position, yielding an inactive 12-deoxy byproduct[6]. To prevent this, chemists utilize ammonium hydroxide-poisoned Platinum Dioxide (PtO₂) . The "poisoning" of the catalyst reduces its reactivity just enough to selectively hydrogenate the accessible Δ7,8-olefin without cleaving the critical C-12 hydroxyl group, preserving the molecule's antiviral pharmacophore[6].

Experimental Protocols

Protocol 1: Transcriptomic Identification of Unknown Biosynthetic Genes

Because the specific prenyltransferases and P450 monooxygenases responsible for the terminal steps of calanolide biosynthesis are not fully annotated, researchers utilize differential transcriptomics on Calophyllum brasiliense to identify candidate gene clusters[5],[4].

Step-by-Step Workflow:

• Tissue Sourcing & RNA Extraction: Harvest young leaves (high calanolide yield) and roots (low yield) from C. brasiliense. Extract total RNA using a CTAB-based method to bypass high phenolic and latex contamination.

• Quality Control (Self-Validation): Assess RNA integrity via an Agilent Bioanalyzer. Only proceed with RIN (RNA Integrity Number) > 8.0 to ensure accurate representation of long P450 transcripts.

• Library Prep & Sequencing: Construct cDNA libraries and sequence via Illumina HiSeq (paired-end).

• De Novo Assembly & Annotation: Assemble reads using Trinity. Annotate contigs against KEGG and GO databases, specifically filtering for the "phenylpropanoid biosynthesis pathway" (GO:0009699)[4].

• Differential Expression Analysis: Isolate transcripts highly upregulated in leaves vs. roots. Filter for cytochrome P450 and prenyltransferase motifs.

• Validation: Confirm the expression of top candidate genes using RT-qPCR.

Transcriptomic workflow for identifying calanolide biosynthetic gene clusters in plants.

Protocol 2: Semi-Synthesis of (+)-Dihydrocalanolide A

Objective: Selective reduction of the Δ7,8-olefin of Calanolide A.[6]

• Catalyst Preparation: Expose newly purchased Platinum Dioxide (PtO₂) to ammonia vapors by placing an open vial of PtO₂ inside a sealed chamber containing concentrated NH₄OH for 48 hours. Remove traces of excess NH₄OH under vacuum for 24 hours.

• Hydrogenation: Dissolve (+)-Calanolide A (or a racemic synthetic mixture) in anhydrous Methanol (MeOH). Add the poisoned PtO₂ catalyst (approx. 1:1 molar ratio to the substrate).

• Reaction: Stir the mixture under a positive atmospheric pressure of Hydrogen gas (H₂) via a balloon for exactly 60 minutes at room temperature.

• Filtration & Purification: Rapidly filter the mixture through a 20 µm filter to remove the catalyst. Concentrate the solvent under reduced pressure.

• Chiral Resolution (Self-Validation): If starting from a racemic mixture, separate the enantiomers using Chiral HPLC (e.g., Regis Whelk-O column, Hexane/Isopropanol 9:1 mobile phase) monitored at 270 nm. The (+)-7,8-dihydrocalanolide A enantiomer will elute distinctly and can be validated via polarimetry ( [α]D​ +88° in CHCl₃)[6].

Quantitative Pharmacokinetic Profile

The primary driver for developing Dihydrocalanolide A over its natural precursor is its vastly superior pharmacokinetic profile, specifically regarding oral absorption. The saturation of the 7,8-olefin bond increases the molecule's lipophilic flexibility, allowing for better gastrointestinal permeation without sacrificing its binding affinity to the HIV-1 reverse transcriptase[3],[6].

Table 1: Comparative Pharmacokinetics & Efficacy (Murine Model / In Vitro)

Parameter	(+)-Calanolide A	(+)-Dihydrocalanolide A
Oral Bioavailability (F)	13.2%	46.8%
Clearance (L/h/kg)	2.7	3.6
AUC (µg/mL·hr at 25 mg/kg)	9.4	6.9
Elimination Half-life (t1/2γ)	1.8 h	2.3 h
HIV-1 RT IC50 (µM)	~0.18	~0.20

Note: Pharmacokinetic parameters derived from CD2F1 mice studies. IC50 values represent in vitro inhibition of recombinant HIV-1 reverse transcriptase[3],[6].

Conclusion

Dihydrocalanolide A represents a triumph of translational pharmacognosy. By mapping the complex, multi-enzyme phenylpropanoid-to-pyranocoumarin pathway of the Calophyllum genus, researchers isolated a highly potent NNRTI scaffold. However, it was the mechanistic understanding of structural vulnerabilities—specifically the targeted, semi-synthetic reduction of the Δ7,8-olefin using poisoned catalysts—that transformed a poorly bioavailable natural product into a highly viable, bioavailable clinical candidate. Future advancements in synthetic biology, guided by transcriptomic workflows, hold the potential to fully reconstitute this pathway in microbial hosts, bypassing the need for rare plant extraction entirely.

References

• Calanolide A - Wikipedia Wikimedia Foundation [Link]

• Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential National Center for Biotechnology Information (PMC)[Link]

• Proposed biosynthetic pathway for the calonolides a, b and c in C. brasiliense ResearchGate[Link]

• Identification of candidate genes related to calanolide biosynthesis by transcriptome sequencing of Calophyllum brasiliense (Calophyllaceae) National Center for Biotechnology Information (PMC)[Link]

• Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus PubMed [Link]

• Structure−Activity Modifications of the HIV-1 Inhibitors (+)-Calanolide A and (−)-Calanolide B Journal of Medicinal Chemistry (ACS Publications)[Link]

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Navigating the Preclinical Path: A Technical Guide to the Solubility and Stability of Dihydrocalanolide A in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Early-Stage Characterization

Dihydrocalanolide A, a promising non-nucleoside reverse transcriptase inhibitor (NNRTI), has garnered significant interest in HIV research.[1] As with any potential therapeutic agent, a thorough understanding of its fundamental physicochemical properties is paramount for successful preclinical development. This guide provides an in-depth, experience-driven framework for evaluating the solubility and stability of Dihydrocalanolide A in dimethyl sulfoxide (DMSO), a ubiquitous solvent in drug discovery.[2][3] Adherence to rigorous, well-documented protocols for these assessments is not merely a procedural formality; it is the bedrock upon which reliable and reproducible in vitro and in vivo data are built.

DMSO is favored for its ability to dissolve a wide range of both polar and nonpolar compounds, making it an invaluable tool for creating concentrated stock solutions for high-throughput screening and other experimental assays.[4][5] However, the seemingly straightforward act of dissolving a compound can be fraught with complexities that, if overlooked, can lead to inaccurate experimental outcomes and misleading structure-activity relationship (SAR) data.[6] This guide, therefore, emphasizes not just the "how" but the "why" behind each experimental step, empowering researchers to generate high-quality, trustworthy data.

Part 1: Unraveling the Solubility of Dihydrocalanolide A in DMSO

A precise determination of a compound's solubility is a critical first step in its preclinical journey. It dictates the maximum achievable concentration in stock solutions and, consequently, the design of subsequent biological assays. Oversights in this initial phase can lead to compound precipitation in cell culture media, a common issue that can invalidate experimental results.[7]

The "Why": Beyond a Simple Number

The goal is not just to arrive at a solubility value but to understand the compound's behavior in solution. This involves assessing both kinetic and thermodynamic solubility. Kinetic solubility refers to the concentration of a compound that remains in solution after being rapidly diluted from a high-concentration DMSO stock into an aqueous buffer. Thermodynamic solubility, on the other hand, represents the true equilibrium solubility of the solid compound in a given solvent. For early-stage drug discovery, kinetic solubility is often the more practically relevant parameter.[8]

Experimental Protocol: Determining Kinetic Solubility

This protocol outlines a robust method for determining the kinetic solubility of Dihydrocalanolide A in DMSO, a common requirement for preparing stock solutions for biological screening.

Materials:

• Dihydrocalanolide A (solid)

• Anhydrous DMSO (high purity, ≥99.9%)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates (polypropylene, V-bottom)

• Automated liquid handler or calibrated multichannel pipettes

• Plate shaker

• Nephelometer or plate reader capable of measuring turbidity

• High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18) and UV detector

Methodology:

• Preparation of Dihydrocalanolide A Stock Solution:

  • Accurately weigh a sufficient amount of Dihydrocalanolide A to prepare a high-concentration stock solution in DMSO (e.g., 20 mg/mL).[9]

  • Dissolve the compound in DMSO by gentle vortexing or sonication. Ensure complete dissolution visually.

• Serial Dilution in DMSO:

  • In a 96-well plate, perform a serial dilution of the Dihydrocalanolide A stock solution with DMSO to create a range of concentrations.

• Addition to Aqueous Buffer:

  • In a separate 96-well plate, add a fixed volume of PBS (pH 7.4).

  • Using an automated liquid handler, transfer a small, precise volume of each DMSO-diluted Dihydrocalanolide A solution to the corresponding wells containing PBS. The final DMSO concentration should typically be kept low (e.g., 1-2%) to minimize solvent effects in biological assays.

• Incubation and Equilibration:

  • Seal the plate and incubate at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 2-24 hours) with gentle shaking. This allows the solution to reach a state of kinetic equilibrium.

• Solubility Measurement:

  • Turbidimetric Method: Measure the turbidity of each well using a nephelometer or plate reader. The lowest concentration at which a significant increase in turbidity is observed indicates the kinetic solubility limit.

  • HPLC-Based Method (for higher accuracy):

    • Centrifuge the plate to pellet any precipitate.

    • Carefully transfer the supernatant to a new plate.

    • Analyze the concentration of Dihydrocalanolide A in the supernatant of each well by HPLC. The highest concentration at which the measured value plateaus represents the kinetic solubility.

Data Presentation: A Clear and Concise Summary

Parameter	Value	Method
Kinetic Solubility in PBS (1% DMSO)	Hypothetical Value (e.g., 50 µM)	HPLC
Temperature	25°C	-
Incubation Time	24 hours	-

Experimental Workflow: Visualizing the Process

Caption: Workflow for determining the kinetic solubility of Dihydrocalanolide A.

Part 2: Assessing the Stability of Dihydrocalanolide A in DMSO

Ensuring the stability of a compound in its storage and experimental solvent is as crucial as determining its solubility. Degradation of the parent compound can lead to a decrease in its effective concentration and the formation of new entities with potentially confounding biological activities.[10]

The "Why": Protecting the Integrity of Your Research

Stability studies are designed to identify conditions that may compromise the chemical integrity of Dihydrocalanolide A.[11] Factors such as temperature, light, and the presence of water can all contribute to degradation.[10] By systematically evaluating the compound's stability under various conditions, researchers can establish appropriate storage and handling procedures, thereby safeguarding the validity of their experimental data.

Experimental Protocol: Long-Term Stability Assessment

This protocol details a method for assessing the long-term stability of Dihydrocalanolide A in DMSO at different temperatures.

Materials:

• Dihydrocalanolide A stock solution in DMSO (e.g., 10 mg/mL)

• Amber glass vials with Teflon-lined caps

• Controlled temperature chambers (e.g., -80°C, -20°C, 4°C, and 25°C)

• HPLC system with a UV detector and a suitable column (e.g., C18)

• Mass spectrometer (MS) for identification of potential degradants

Methodology:

• Sample Preparation:

  • Prepare a bulk stock solution of Dihydrocalanolide A in anhydrous DMSO.

  • Aliquot the stock solution into multiple amber glass vials to avoid repeated freeze-thaw cycles of the main stock.

• Storage Conditions:

  • Store the aliquots at a minimum of four different temperatures: -80°C, -20°C, 4°C, and room temperature (approximately 25°C).[10]

  • Include a baseline sample (T=0) that is analyzed immediately after preparation.

• Time Points:

  • Analyze the samples at predetermined time points (e.g., 0, 1, 3, 6, and 12 months). The frequency of testing should be sufficient to establish a stability profile.[12]

• Analytical Method:

  • At each time point, retrieve one aliquot from each storage temperature.

  • Allow the samples to equilibrate to room temperature before analysis.

  • Analyze the samples by a validated stability-indicating HPLC-UV method. This method should be capable of separating the parent Dihydrocalanolide A from any potential degradation products.

  • Quantify the peak area of Dihydrocalanolide A and any new peaks that appear over time.

  • If significant degradation is observed, use HPLC-MS to identify the molecular weights of the degradants.

Data Presentation: Tracking Stability Over Time

Storage Temperature	Time Point	% Dihydrocalanolide A Remaining	Appearance of Degradants
-80°C	12 months	Hypothetical Value (e.g., 99.5%)	None detected
-20°C	12 months	Hypothetical Value (e.g., 98.9%)	Minor peak at RT X.X min
4°C	12 months	Hypothetical Value (e.g., 95.2%)	Peak at RT X.X min increases
25°C	12 months	Hypothetical Value (e.g., 85.7%)	Multiple degradation peaks

Potential Degradation Pathways: A Hypothetical Illustration

Dihydrocalanolide A, being a coumarin derivative, may be susceptible to certain degradation pathways.[13] While specific pathways for Dihydrocalanolide A are not extensively documented, potential routes could involve hydrolysis of the lactone ring or oxidation.

Caption: Potential degradation pathways for Dihydrocalanolide A.

Conclusion: A Foundation for Confident Drug Development

The meticulous evaluation of the solubility and stability of Dihydrocalanolide A in DMSO is a non-negotiable aspect of its preclinical development. By adopting the principles and protocols outlined in this guide, researchers can ensure the generation of high-quality, reliable data. This, in turn, will facilitate a more accurate interpretation of biological assay results, a clearer understanding of structure-activity relationships, and ultimately, a more confident progression of this promising compound through the drug development pipeline.

References

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655–683.

• AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolic pathway of coumarin showing formation of various degradation products. Retrieved from [Link]

• Flavin, M. T., Rizzo, J. D., Khilevich, A., Kucherenko, A., Sheinkman, A. K., Vil, V. A., ... & Lin, L. (1996). Structure−Activity Modifications of the HIV-1 Inhibitors (+)-Calanolide A and (−)-Calanolide B. Journal of Medicinal Chemistry, 39(23), 4657–4666.

• ResearchGate. (2020, October 26). Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. Retrieved from [Link]

• Tetko, I. V., Novotarskyi, S., Sushko, I., Ivanov, V., Petrenko, A. E., Dieden, R., & Hill, T. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions.
• Singhvi, G., Sonavane, S., Gupta, A., Gampa, G., & Goyal, M. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5551-5553.

• Blue Line. (2026, March 5). Research Compound Stability Guide. Retrieved from [Link]

• Amato, J., D'Andrea, F. P., Travaglini, L., Marasco, D., Iovene, E., & De Rosa, M. (2025, July 19). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. International Journal of Molecular Sciences, 26(14), 7890.
• Lagunin, A., Zakharov, A., Filimonov, D., & Poroikov, V. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of Chemical Information and Computer Sciences, 44(2), 605–610.

• Innovative Applications of DMSO. (2024, September 9). Retrieved from [Link]

• Ee, G. C. L., Lim, C. K., Teh, S. S., Lim, Y. M., & Rahmani, M. (2020). Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. Molecules, 25(21), 5069.
• Parviainen, T., Hakkila, K., & Lukkari, S. (2016). The First Step of Biodegradation of 7-Hydroxycoumarin in Pseudomonas mandelii 7HK4 Depends on an Alcohol Dehydrogenase-Type Enzyme. International Journal of Molecular Sciences, 17(11), 1845.

• Wikipedia. (n.d.). Calanolide A. Retrieved from [Link]

• Do, Q. N., Le, G. T., Nguyen, T. H. A., Nguyen-Vo, T.-H., Le, T. H., & Chau, V. M. (2019). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 24(22), 4069.
• Egorin, M. J., Hildebrand-Zanki, S. U., & Sentz, D. L. (1999). Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus. Journal of Pharmaceutical Sciences, 88(10), 1018–1024.

• SoapMaker's Journal. (2024, October 2). Understanding Chemical Stability – Principles and Testing Methods. Retrieved from [Link]

• Internet in a Box. (n.d.). Calanolide A. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation pathways of coumarin and its derivatives. Retrieved from [Link]

• PubChem. (n.d.). (+)-Calanolide A. Retrieved from [Link]

• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Stability testing of pharmaceutical products. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
• Kostova, I. (2020).

• European Medicines Agency. (2003, December 17). Guideline on Stability Testing. Retrieved from [Link]

• Ee, G. C. L., Lim, C. K., Teh, S. S., Lim, Y. M., & Rahmani, M. (2020). Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. Molecules, 25(21), 5069.
• Creagh, T., Ruckle, J. L., Tolbert, D. T., Giltner, J., Eiznhamer, D. A., Dutta, B., ... & Flavin, M. T. (2001). Safety and Pharmacokinetics of Single Doses of (+)-Calanolide A, a Novel, Naturally Occurring Nonnucleoside Reverse Transcriptase Inhibitor, in Healthy, Human Immunodeficiency Virus-Negative Human Subjects. Antimicrobial Agents and Chemotherapy, 45(5), 1379–1386.

• ResearchGate. (2021, January 10). I have dissolved some novel drugs in DMSO and found precipitate when I had administered it to my cell culture system. Is it normal? Retrieved from [Link]

• MP Biomedicals. (n.d.). Dimethyl Sulfoxide. Retrieved from [Link]

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Dihydrocalanolide A: Natural Sources, Analogues, and Therapeutic Potential

Executive Summary

(+)-Calanolide A, a naturally occurring pyranocoumarin, represents a distinct class of non-nucleoside reverse transcriptase inhibitors (NNRTIs) with potent activity against HIV-1 (1)[1]. However, severe ecological limitations regarding its natural source necessitated the development of synthetic and semi-synthetic analogues (2)[2]. Among these, (+)-7,8-dihydrocalanolide A emerged as a highly promising candidate, exhibiting comparable antiviral efficacy but vastly superior oral bioavailability (3)[3]. This technical whitepaper delineates the natural sourcing, analogue synthesis, pharmacokinetic advantages, and mechanistic pathways of Dihydrocalanolide A for drug development professionals.

Botanical Origins and the Scarcity Paradigm

Calanolides are tetracyclic 4-substituted dipyranocoumarins primarily isolated from the tropical rainforest trees of the genus Calophyllum (4)[4].

• Primary Source : (+)-Calanolide A was first isolated in 1987 from the leaves and twigs of Calophyllum lanigerum var. austrocoriaceum in Sarawak, Malaysia (1)[1].

• The Supply Bottleneck : When researchers returned to harvest more biomass for preclinical trials, the original tree had been felled by locals. Subsequent specimens of the same species yielded negligible amounts of the active compound, creating a critical supply bottleneck (2)[2].

• Alternative Natural Analogues : This scarcity led to the discovery of (-)-Calanolide B (Costatolide) from the latex of Calophyllum teysmannii, which allowed for sustainable tapping without destroying the tree (4)[4]. However, the need for scalable, highly bioavailable therapeutics drove the rational design of semi-synthetic analogues like Dihydrocalanolide A.

Rational Design: From Calanolide A to Dihydrocalanolide A

The structural modification of naturally occurring calanolides focuses heavily on the D-ring and the Δ7,8 olefinic bond (5)[5].

• Structural Modification : The reduction of the Δ7,8 double bond in (+)-calanolide A yields (+)-7,8-dihydrocalanolide A. This modification maintains the spatial orientation required for binding to the HIV-1 reverse transcriptase (RT) allosteric pocket while altering the molecule's lipophilicity and metabolic stability (5)[5].

• Structure-Activity Relationship (SAR) : SAR studies indicate that the 12β-hydroxyl group is critical for anti-HIV activity. In contrast, modifications like 12-methoxycalanolide A or 12-deoxy variants render the compound inactive (6)[6]. The dihydro analogue preserves this crucial C-12 stereochemistry while optimizing the pharmacokinetic profile.

Workflow from natural source extraction to the semi-synthesis of Dihydrocalanolide A.

Pharmacokinetic Profiling: The Bioavailability Advantage

The primary driver for advancing (+)-dihydrocalanolide A over its natural parent compound is its superior pharmacokinetic (PK) profile. In comparative murine models (CD2F1 mice), both compounds exhibited similar intravenous clearance rates, but the oral bioavailability (F) of the dihydro analogue was nearly 3.5-fold higher (3)[3].

Table 1: Comparative Pharmacokinetics in CD2F1 Mice

Pharmacokinetic Parameter	(+)-Calanolide A	(+)-Dihydrocalanolide A
Dose (mg/kg)	25	25
AUC (µg/mL·hr)	9.4	6.9
Distribution Half-life (t1/2β, hr)	0.25	0.22
Elimination Half-life (t1/2γ, hr)	1.8	2.3
Clearance (L/h/kg)	2.7	3.6
Absolute Oral Bioavailability (F)	13.2%	46.8%

Data synthesized from comparative PK studies (3)[3].

Validated Experimental Protocols

Protocol A: Selective Semi-Synthesis of (+)-7,8-Dihydrocalanolide A

Objective : To selectively reduce the Δ7,8 olefinic bond of (+)-calanolide A without altering the critical C-12 hydroxyl group or the lactone ring. Causality & Design : Standard hydrogenation catalysts (e.g., Pd/C or unpoisoned PtO2) are overly aggressive and can cause unwanted reduction of the lactone carbonyl or hydrogenolysis of the allylic/benzylic-like hydroxyl groups. By poisoning Platinum(IV) oxide (PtO2) with ammonia, the catalyst's reactivity is dampened, ensuring strict chemoselectivity for the less sterically hindered Δ7,8 double bond (5)[5].

Step-by-Step Methodology :

• Catalyst Preparation (Poisoning) : Expose 22 mg of fresh PtO2 to ammonia vapors by placing it in an open vial within a sealed chamber containing concentrated NH4OH for 48 hours. Remove excess NH4OH under high vacuum for 24 hours.

  • Self-Validation: Weigh the catalyst pre- and post-vacuum to ensure complete removal of volatile ammonia, which could otherwise alter the reaction pH and induce epimerization.

• Reaction Setup : Dissolve 40 mg (0.11 mmol) of synthetic or naturally derived (+)-calanolide A in 10 mL of anhydrous methanol (MeOH).

• Hydrogenation : Add the poisoned PtO2 (0.1 mmol) to the solution. Purge the reaction vessel with Argon, then introduce Hydrogen gas (H2) via a positive atmospheric pressure balloon. Stir vigorously for 60 minutes at room temperature (5)[5].

• Filtration & Concentration : Filter the reaction mixture through a Celite pad to remove the platinum catalyst. Concentrate the filtrate under reduced pressure.

• Chiral Resolution : If starting from a racemate, purify the crude mixture using chiral HPLC (e.g., Regis Whelk-O column, 1 × 25 cm, utilizing a hexane-isopropanol 9:1 mobile phase at 6 mL/min). Monitor UV absorbance at 270 nm.

• Validation : Confirm the structure via 1H NMR (CDCl3). The disappearance of the olefinic protons and the presence of the C-12 proton doublet (d, J = 7.5 Hz) validates the successful, selective reduction.

Protocol B: Preclinical Bioavailability Assay (Murine Model)

Objective : To quantify the absolute oral bioavailability (F) of Dihydrocalanolide A. Causality & Design : Absolute bioavailability requires comparing systemic exposure (Area Under the Curve, AUC) from extravascular (oral) dosing to intravascular (IV) dosing. CD2F1 mice are utilized as they provide a standardized metabolic baseline for NNRTI preclinical evaluation (3)[3].

Step-by-Step Methodology :

• Formulation : Prepare dosing solutions of (+)-dihydrocalanolide A at 25 mg/kg. For IV administration, formulate in a biocompatible co-solvent system (e.g., PEG400/saline). For oral gavage (PO), suspend in a standard vehicle (e.g., 0.5% methylcellulose).

• Administration : Divide CD2F1 mice into two cohorts (n=4 per time point). Administer the IV dose via the tail vein and the PO dose via oral gavage.

• Sampling : Collect blood samples via cardiac puncture or submandibular bleed at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Extraction : Centrifuge blood at 3000 x g for 10 minutes to isolate plasma. Extract the analyte using liquid-liquid extraction (LLE) with ethyl acetate to precipitate proteins and isolate the lipophilic coumarin.

• LC-MS/MS Quantification : Analyze the extracts using High-Performance Liquid Chromatography coupled with tandem mass spectrometry.

  • Self-Validation: Include an internal standard (e.g., a stable isotope-labeled analogue) to correct for matrix effects and extraction recovery variations. Monitor for the inactive epimer, (+)-dihydrocalanolide B, to ensure no in vivo chiral inversion occurs (3)[3].

• Data Analysis : Calculate AUC using the trapezoidal rule. Determine Bioavailability using the formula: F=(AUCPO​/AUCIV​)×(DoseIV​/DosePO​)×100 .

Mechanism of Action: NNRTI Dynamics

Dihydrocalanolide A operates as a highly specific Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI). Unlike nucleoside analogues that compete with natural nucleotides for incorporation into viral DNA, NNRTIs bind allosterically to a distinct hydrophobic pocket located approximately 10 Å away from the catalytic site of the HIV-1 RT enzyme (7)[7].

• Conformational Lockdown : The binding of Dihydrocalanolide A induces a structural conformational change in the RT enzyme. This alters the geometry of the catalytic triad, rendering the enzyme incapable of polymerizing viral RNA into DNA.

• Resistance Profile : Interestingly, calanolides exhibit a unique resistance profile. While many NNRTIs lose efficacy against the Y181C RT mutant, calanolide analogues often retain activity, suggesting a distinct binding footprint within the NNRTI pocket (4)[4].

Mechanism of HIV-1 Reverse Transcriptase inhibition by Dihydrocalanolide A.

References

• Wikipedia - Calanolide A. Retrieved from:[Link]

• National Center for Biotechnology Information (PMC) - Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. Retrieved from:[Link]

• Asian Journal of Pharmaceutical Research - Calanolide A New Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI). Retrieved from: [Link]

• World Rainforests - Anti-HIV Compounds from the Rainforest. Retrieved from:[Link]

• ACS Publications - Structure−Activity Modifications of the HIV-1 Inhibitors (+)-Calanolide A and (−)-Calanolide B. Retrieved from:[Link]

• MDPI - Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. Retrieved from:[Link]

• PubMed - Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus. Retrieved from:[Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Validated Reversed-Phase HPLC Assay for the Quantification of Dihydrocalanolide A in Mouse Plasma

Abstract

This document provides a comprehensive, step-by-step protocol for the validation and application of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of Dihydrocalanolide A in mouse plasma. Dihydrocalanolide A, a derivative of Calanolide A, is a promising non-nucleoside reverse transcriptase inhibitor (NNRTI) with potential applications in antiviral therapy.[1][2][3][4] Accurate determination of its concentration in biological matrices is critical for preclinical pharmacokinetic and toxicokinetic studies. The described method is demonstrated to be specific, sensitive, accurate, and precise, adhering to the principles outlined in the FDA and EMA guidelines for bioanalytical method validation.[5][6][7][8]

Introduction: The Significance of Dihydrocalanolide A Bioanalysis

Dihydrocalanolide A is a tetracyclic dipyranocoumarin that has demonstrated significant anti-HIV activity.[1][3][9] Preclinical development of this and similar compounds necessitates a robust and reliable analytical method to characterize its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters in animal models, such as mice, is a foundational step in evaluating the compound's potential for further clinical development.[2] A validated bioanalytical method ensures that the data generated from these studies are reliable and can be used to make informed decisions regarding the safety and efficacy of the drug candidate.[8]

This application note details a validated HPLC-UV method for the determination of Dihydrocalanolide A in mouse plasma. The causality behind key experimental choices, from sample preparation to chromatographic conditions, is explained to provide a deeper understanding of the methodology.

Experimental Protocol

Materials and Reagents

• Dihydrocalanolide A reference standard (purity ≥98%)

• Costatolide (Internal Standard, IS) reference standard (purity ≥98%)

• HPLC-grade acetonitrile and water

• Formic acid (analytical grade)

• Blank mouse plasma (with K2EDTA as anticoagulant)

• Solid-phase extraction (SPE) C18 cartridges (e.g., 100 mg, 1 mL)

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Analytical Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 284 nm.

• Injection Volume: 20 µL.

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Dihydrocalanolide A and Costatolide (IS) in acetonitrile.

• Working Standard Solutions: Prepare serial dilutions of the Dihydrocalanolide A stock solution with 50:50 (v/v) acetonitrile:water to create working standards for calibration curve and QC samples.

• Calibration Curve (CC) Standards: Spike blank mouse plasma with the appropriate working standard solutions to achieve final concentrations ranging from 20 to 2000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank mouse plasma at four concentration levels:

  • Lower Limit of Quantification (LLOQ): 20 ng/mL

  • Low QC (LQC): 60 ng/mL

  • Medium QC (MQC): 800 ng/mL

  • High QC (HQC): 1600 ng/mL

Sample Preparation: Solid-Phase Extraction (SPE)

The choice of SPE is based on its ability to provide a cleaner extract compared to protein precipitation, which is crucial for minimizing matrix effects and enhancing the longevity of the analytical column.

• Conditioning: Condition the C18 SPE cartridges with 1 mL of acetonitrile followed by 1 mL of water.

• Loading: To 100 µL of plasma sample (unknown, CC, or QC), add 10 µL of the IS working solution (Costatolide). Vortex for 10 seconds. Load the entire mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% acetonitrile in water to remove polar interferences.

• Elution: Elute the analyte and IS with 1 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase. Vortex for 30 seconds.

• Injection: Transfer the reconstituted sample to an HPLC vial for analysis.

Figure 1: Workflow for plasma sample preparation using solid-phase extraction.

Bioanalytical Method Validation

The method was validated according to the FDA and EMA guidelines, assessing selectivity, sensitivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[5][6][10][11]

Selectivity and Specificity

Selectivity was evaluated by analyzing six different lots of blank mouse plasma to ensure no endogenous components interfered with the detection of Dihydrocalanolide A or the IS. The absence of significant peaks at the retention times of the analyte and IS in the blank chromatograms confirmed the method's specificity.

Linearity and Sensitivity

The linearity of the method was determined by analyzing calibration curves prepared on three separate days. The assay was linear over the concentration range of 20-2000 ng/mL.

Parameter	Result	Acceptance Criteria
Calibration Range	20 - 2000 ng/mL	-
Regression Model	Linear, 1/x² weighting	-
Correlation Coefficient (r²)	> 0.995	≥ 0.99
LLOQ	20 ng/mL	S/N ≥ 5, Accuracy ±20%, Precision ≤20%
LOD	7.5 ng/mL	S/N ≥ 3

Table 1: Linearity and Sensitivity Data.

Accuracy and Precision

Intra- and inter-day accuracy and precision were assessed by analyzing five replicates of QC samples at four concentration levels (LLOQ, LQC, MQC, and HQC) on three different days.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	20	≤ 15.2	± 9.8	≤ 16.5	± 11.2
LQC	60	≤ 10.5	± 7.5	≤ 12.1	± 8.9
MQC	800	≤ 8.9	± 5.2	≤ 9.8	± 6.4
HQC	1600	≤ 7.8	± 4.1	≤ 8.5	± 5.3

Table 2: Intra- and Inter-day Accuracy and Precision. The acceptance criteria are a precision (%CV) of ≤15% (≤20% for LLOQ) and an accuracy (%Bias) of ±15% (±20% for LLOQ).

Recovery and Matrix Effect

The extraction recovery and matrix effect were evaluated at LQC and HQC levels.

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
LQC	60	92.5 ± 5.1	98.2 ± 4.5
HQC	1600	95.1 ± 4.2	101.5 ± 3.8

Table 3: Extraction Recovery and Matrix Effect. Recovery was consistent and the matrix effect was minimal, with values close to 100% indicating no significant ion suppression or enhancement.

Stability

The stability of Dihydrocalanolide A in mouse plasma was evaluated under various conditions to ensure sample integrity during handling and storage.

Stability Condition	Duration	Result
Bench-top Stability	8 hours at room temp.	Stable (%Bias < 15%)
Freeze-Thaw Stability	3 cycles (-80°C to RT)	Stable (%Bias < 15%)
Long-term Stability	30 days at -80°C	Stable (%Bias < 15%)
Post-preparative Stability	24 hours in autosampler	Stable (%Bias < 15%)

Table 4: Stability of Dihydrocalanolide A in Mouse Plasma.

Application to a Pilot Pharmacokinetic Study

To demonstrate the utility of the validated method, a pilot pharmacokinetic study was conducted in CD-1 mice. A single oral dose of 10 mg/kg Dihydrocalanolide A was administered, and blood samples were collected at various time points. The plasma concentrations were determined using the validated HPLC method.

Figure 2: Workflow for the pilot pharmacokinetic study.

The resulting plasma concentration-time profile allowed for the calculation of key pharmacokinetic parameters, demonstrating the method's suitability for preclinical drug development studies.

Conclusion

The RP-HPLC method described in this application note is a reliable, robust, and validated procedure for the quantification of Dihydrocalanolide A in mouse plasma. The method meets the stringent requirements of international regulatory guidelines for bioanalytical method validation.[5][6][12][13] Its successful application in a pilot pharmacokinetic study confirms its utility for supporting preclinical development of this promising antiviral compound.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• European Medicines Agency. (2011). Guideline on Bioanalytical Method Validation. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

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• ASCPT. (2022). FDA Announces Availability of a Final Guidance Entitled M10 Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

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• Newman, R., Chen, W., & Madden, T. (1997). HPLC Measurement of the Novel Non Nucleoside Anti-HIV Agent, (+) Dihydrocalanolide A.
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• Egorin, M. J., et al. (1998). Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus.

• PubChem. (n.d.). (+)-Calanolide A. [Link]

• Al-Malki, A. L., et al. (2020). Development and Validation of an HPLC-UV Detection Assay for the Determination of Clonidine in Mouse Plasma and Its Application to a Pharmacokinetic Study. Molecules, 25(18), 4109.
• Satyal, P., et al. (2015). Bioanalytical method development and validation of HPLCUV assay for the quantification of SHetA2 in mouse and human plasma: Application to pharmacokinetics study. Journal of pharmaceutical and biomedical analysis, 115, 534–540.
• Creagh, T., et al. (2001). Safety and Pharmacokinetics of Single Doses of (+)-Calanolide A, a Novel, Naturally Occurring Nonnucleoside Reverse Transcriptase Inhibitor, in Healthy, Human Immunodeficiency Virus-Negative Human Subjects. Antimicrobial agents and chemotherapy, 45(5), 1379–1386.
• Al-Mohanna, M., et al. (2020). Validated HPLC method for quantification of copanlisib in mice plasma: application to a pharmacokinetic study. Scientific reports, 10(1), 16999.
• Eron, J. J., et al. (2002). Safety and pharmacokinetic profile of multiple escalating doses of (+)-calanolide A, a naturally occurring nonnucleoside reverse transcriptase inhibitor, in healthy HIV-negative volunteers. Journal of acquired immune deficiency syndromes (1999), 31(4), 406–415.

• Wikipedia. (n.d.). Calanolide A. [Link]

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• Patel, K., et al. (2013). Determination of withaferin A and withanolide A in mice plasma using high-performance liquid chromatography-tandem mass spectrometry: application to pharmacokinetics after oral administration of Withania somnifera aqueous extract. Journal of pharmaceutical and biomedical analysis, 80, 193–201.
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Application Notes and Protocols for Preclinical Toxicology Studies of Dihydrocalanolide A

Introduction: The Scientific Rationale for Dihydrocalanolide A and the Imperative for Rigorous Toxicological Assessment

Dihydrocalanolide A, a tetracyclic dipyranocoumarin, is a derivative of the naturally occurring Calanolide A, first isolated from the tree Calophyllum lanigerum.[1][2][3] Calanolide A has demonstrated notable anti-HIV-1 activity as a non-nucleoside reverse transcriptase inhibitor (NNRTI).[2][3][4] Dihydrocalanolide A has emerged as a compound of significant interest for further preclinical development, in part due to indications of a more favorable pharmacokinetic profile, including potentially better oral bioavailability compared to its parent compound. This enhanced pharmaceutical property suggests that Dihydrocalanolide A could be a promising candidate for development as an oral therapeutic for HIV infection.[4]

However, before any new chemical entity can progress toward clinical evaluation, a thorough and systematic assessment of its safety profile is paramount. Preclinical toxicology studies are designed to identify potential adverse effects, establish a safe starting dose for human trials, and understand the target organs of toxicity.[5][6] For a natural product derivative like Dihydrocalanolide A, this involves a multi-tiered approach, beginning with in vitro assays to assess cellular toxicity and genotoxicity, followed by in vivo studies in relevant animal models to evaluate systemic effects.[7][8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of foundational preclinical toxicology studies for Dihydrocalanolide A. The protocols herein are grounded in internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH), ensuring scientific integrity and regulatory relevance.[9][10][11][12][13][14][15]

Part 1: In Vitro Toxicology Assessment

The initial phase of toxicological screening focuses on in vitro methods to determine the direct effects of Dihydrocalanolide A on mammalian cells. These assays are rapid, cost-effective, and adhere to the "3Rs" principle of animal research (Replacement, Reduction, and Refinement).[8]

Cytotoxicity Screening: Determining the Cellular Impact

The first step is to establish the concentration range at which Dihydrocalanolide A exerts cytotoxic effects.[7][16] This is crucial for defining dose levels in subsequent, more complex assays. A panel of cell lines should be used, including a human liver cell line (e.g., HepG2), as the liver is a primary site of drug metabolism, and a human T-lymphocyte cell line (e.g., Jurkat or CEM), relevant to its anti-HIV therapeutic target.

Caption: Workflow for in vitro cytotoxicity testing of Dihydrocalanolide A.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[17]

Materials:

• Dihydrocalanolide A

• Dimethyl sulfoxide (DMSO), cell culture grade

• Selected cell lines (e.g., HepG2, Jurkat)

• Complete culture medium

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of Dihydrocalanolide A in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Include a vehicle control (medium with the highest concentration of DMSO used).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Dihydrocalanolide A dilutions or vehicle control. Incubate for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (the concentration that inhibits 50% of cell growth).

Parameter	Recommended Condition	Rationale
Cell Lines	HepG2 (liver), Jurkat (T-cell)	To assess toxicity in a metabolic organ and a therapeutically relevant cell type.
Concentration Range	0.1 µM - 100 µM (initial)	To cover a broad range and identify the cytotoxic threshold.
Exposure Times	24, 48, 72 hours	To assess time-dependent effects on cell viability.[16]
Vehicle Control	DMSO (≤0.5%)	To ensure the solvent does not contribute to cytotoxicity.

Genotoxicity Assessment: Screening for DNA Damage Potential

Genotoxicity assays are crucial for identifying compounds that can cause genetic damage, a key event in carcinogenesis. The ICH S2(R1) guideline recommends a standard battery of tests to assess this risk.[18][9][10][11]

The Ames test is a widely used method to assess the mutagenic potential of a compound. It uses several strains of Salmonella typhimurium with mutations in genes involved in histidine synthesis. A positive result indicates that the test compound can cause a reversion to the wild-type, allowing the bacteria to grow in a histidine-free medium.

Materials:

• Dihydrocalanolide A

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• Rat liver S9 fraction (for metabolic activation)

• Cofactor-I solution

• Minimal glucose agar plates

• Top agar

Procedure (Plate Incorporation Method):

• Preparation: Prepare dilutions of Dihydrocalanolide A in a suitable solvent (e.g., DMSO).

• Incubation: In a test tube, mix 0.1 mL of the bacterial culture, 0.1 mL of the test compound dilution, and 0.5 mL of the S9 mix (for metabolic activation) or buffer (for non-activation). Incubate for 20 minutes at 37°C.

• Plating: Add 2 mL of molten top agar to the tube, mix, and pour onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Analysis: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertants compared to the negative control indicates a mutagenic effect.

Part 2: In Vivo Acute Toxicology Studies

Following in vitro characterization, in vivo studies are necessary to understand the toxicological effects of Dihydrocalanolide A in a whole organism.[8][19] Acute toxicity studies provide information on the potential health hazards from short-term exposure and help in dose selection for longer-term studies.[20]

Guiding Principles for In Vivo Studies

All animal studies must be conducted in compliance with Good Laboratory Practice (GLP) regulations and approved by an Institutional Animal Care and Use Committee (IACUC).[5] The choice of animal model is critical; rodents (rats or mice) are commonly used for initial toxicity assessments.[20][14]

Caption: Workflow for an acute oral toxicity study of Dihydrocalanolide A.

Protocol 3: Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

This method is a sequential dosing approach that minimizes the number of animals required while still allowing for the estimation of the LD50 (median lethal dose).[13][14]

Materials:

• Dihydrocalanolide A

• Vehicle (e.g., corn oil)

• Sprague-Dawley rats (female are often preferred for their slightly higher sensitivity)[13]

• Oral gavage needles

• Standard laboratory animal housing and diet

Procedure:

• Dose Selection: Based on in vitro data and any information from Calanolide A, select a starting dose. The default starting dose is 175 mg/kg.

• Dosing: Administer a single oral dose to one animal. The volume should not exceed 1-2 mL/100g body weight.[20][12]

• Observation: Observe the animal for at least 48 hours.

• Sequential Dosing:

  • If the animal survives, the next animal is dosed at a higher level (using a dose progression factor of 3.2).

  • If the animal dies, the next animal is dosed at a lower level.

• Main Study: Continue this sequential process until one of the stopping criteria is met (e.g., 3 consecutive animals survive at the upper bound, a reversal of outcome occurs at a specific dose).

• Long-term Observation: All surviving animals are observed for a total of 14 days for signs of toxicity, including changes in skin, fur, eyes, and behavior. Body weight is recorded weekly.[13]

• Necropsy: At the end of the 14-day observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy.[13]

• LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on the pattern of survivals and deaths.[13]

Parameter	Recommended Condition	Rationale
Species	Sprague-Dawley Rat	A standard rodent model for toxicology studies.[20]
Sex	Female (initially)	Often more sensitive, as recommended by OECD guidelines.[13]
Route	Oral Gavage	Reflects the intended clinical route of administration.
Dose Progression	Factor of 3.2	Standard for the Up-and-Down Procedure.
Observation Period	14 days	Allows for the detection of delayed toxic effects.[13][14]

Conclusion and Forward-Looking Strategy

The successful completion of these foundational preclinical toxicology studies will provide a critical data package for Dihydrocalanolide A. The in vitro results will establish its cytotoxic and genotoxic potential, while the acute in vivo study will define its short-term safety profile and inform dose selection for subsequent sub-chronic and chronic toxicity studies. Given that Dihydrocalanolide A is a botanical drug candidate, these studies should be conducted in the context of the FDA's "Guidance for Industry: Botanical Drug Products," which may allow for a modified development pathway based on prior human use of related compounds, although this is less applicable to a semi-synthetic derivative.[21][22][23][24] A negative or benign profile in these initial studies would build a strong case for the continued development of Dihydrocalanolide A as a novel therapeutic agent.

References

• ICH S2 (R1) Genotoxicity testing and data interpretation for pharmaceuticals intended for human use - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

• Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use s2(r1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available from: [Link]

• S2(R1) — Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available from: [Link]

• International Conference on Harmonisation; Guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use; Availability. Federal Register. Available from: [Link]

• OECD Test Guideline 401 - Acute Oral Toxicity (1987). National Toxicology Program. Available from: [Link]

• ICH guideline S2 (R1) on genotoxicity testing and data interpretation for pharmaceuticals intended for human use. Therapeutic Goods Administration (TGA). Available from: [Link]

• OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. ResearchGate. Available from: [Link]

• Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD. Available from: [Link]

• Experimental in vitro cytotoxicity evaluation of plant bioactive compounds and phytoagents: a review. Romanian Biotechnological Letters. Available from: [Link]

• OECD 425: Acute Oral Toxicity - Up-and-Down Procedure. Nucro-Technics. Available from: [Link]

• Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure. OECD. Available from: [Link]

• Safety and Pharmacokinetics of Single Doses of (+)-Calanolide A, a Novel, Naturally Occurring Nonnucleoside Reverse Transcriptase Inhibitor, in Healthy, Human Immunodeficiency Virus-Negative Human Subjects. PMC. Available from: [Link]

• Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. MDPI. Available from: [Link]

• Cytotoxic Activity of Herbal Medicines as Assessed in Vitro: A Review. LJMU Research Online. Available from: [Link]

• Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus. PubMed. Available from: [Link]

• Anticancer drug screening of natural products: In vitro cytotoxicity assays, techniques, and challenges. ResearchGate. Available from: [Link]

• Structure−Activity Modifications of the HIV-1 Inhibitors (+)-Calanolide A and (−). ACS Publications. Available from: [Link]

• (PDF) Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. ResearchGate. Available from: [Link]

• Calanolide A. Internet in a Box. Available from: [Link]

• Calanolide A. Wikipedia. Available from: [Link]

• FDA Regulatory Requirements for Botanical INDs. RAPS. Available from: [Link]

• Safety and pharmacokinetics of single doses of (+)-calanolide a, a novel, naturally occurring nonnucleoside reverse transcriptase inhibitor, in healthy, human immunodeficiency virus-negative human subjects. PubMed. Available from: [Link]

• In Vitro Toxicity Evaluation of Some Plant Extracts and Their Potential Application in Xerosis cutis. MDPI. Available from: [Link]

• Regulatory science: a special update from the United States Food and Drug Administration: Preclinical issues and status of investigation of botanical drug products in the United States. PubMed. Available from: [Link]

• Toxicology Study Design Considerations. Noble Life Sciences. Available from: [Link]

• Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. PMC. Available from: [Link]

• Toxicity Profiling of Natural Products and Druggable Compounds: Where Are We Now? Frontiers Research Topic. Available from: [Link]

• Botanical Drug Development Guidance for Industry. FDA. Available from: [Link]

• Botanical Drug Development: Guidance for Industry December 2016. FDA. Available from: [Link]

• Frequently Asked Questions on Botanical Drug Product Development. FDA. Available from: [Link]

• In vivo toxicology studies. Biobide. Available from: [Link]

• In vivo Pharmacology. Altogen Labs. Available from: [Link]

• In Vitro and In Vivo Toxicity Evaluation of Natural Products with Potential Applications as Biopesticides. MDPI. Available from: [Link]

• Calanolide A Uses, Benefits & Dosage. Drugs.com. Available from: [Link]

• Studies of the toxicological potential of capsinoids: VIII. A 13-week toxicity study of commercial-grade dihydrocapsiate in rats. PubMed. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: (+)-Dihydrocalanolide A Stability &amp; Formulation

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in antiviral drug development, I frequently consult with researchers facing stability and formulation challenges with non-nucleoside reverse transcriptase inhibitors (NNRTIs).

(+)-Dihydrocalanolide A (DHCal A) is a highly promising NNRTI derived from Calophyllum lanigerum. While it boasts a significantly higher1 compared to its parent compound Calanolide A (13.2%)[1], its structural integrity is highly susceptible to environmental factors during long-term storage and in vitro manipulation.

This guide is designed to deconstruct the mechanistic causes of DHCal A degradation and provide field-proven, self-validating protocols to ensure the integrity of your experimental data.

Mechanistic Overview: Degradation Pathways

To prevent compound degradation, we must first understand the causality behind it. The primary vulnerability of DHCal A lies at the C-12 hydroxyl group, which is prone to stereochemical inversion under specific environmental stresses.

Mechanistic pathways of Dihydrocalanolide A degradation during suboptimal storage.

Troubleshooting & FAQs

Q1: Why is my DHCal A stock losing anti-HIV efficacy over time in solution? A1: The most common cause of efficacy loss is acid-catalyzed epimerization. Mechanistically, when DHCal A is exposed to acidic environments in vitro, the C-12 hydroxyl group undergoes stereochemical inversion, converting the active drug into its2[2]. Interestingly, this conversion does not typically occur in vivo within blood plasma[1]. To prevent this in your assays, strictly maintain your storage buffers and culture media at a neutral pH (7.2–7.4).

Q2: What is the optimal storage strategy for solid powder versus reconstituted solutions? A2: Thermal stress accelerates oxidative degradation. For long-term stability, the3, where it remains stable for up to 3 years[3]. Once reconstituted in a solvent like DMSO, the thermodynamic stability drops. Solvent stocks must be aliquoted to avoid freeze-thaw cycles and stored at -80°C for a maximum of 1 year[3].

Q3: My in vivo formulation precipitates upon injection. How do I fix this? A3: DHCal A is highly hydrophobic. Injecting a pure DMSO stock directly into an aqueous environment (like blood or saline) causes an immediate spike in the dielectric constant, forcing the drug out of solution (crashing). You must use a stepwise co-solvent and surfactant system (e.g., DMSO/PEG300/Tween 80) to create stable micelles before introducing the aqueous phase. See the protocol below.

Quantitative Data & Stability Metrics

The following table summarizes the critical parameters of DHCal A compared to its parent compound, providing the rationale for specific handling requirements.

Parameter	(+)-Calanolide A	(+)-Dihydrocalanolide A	Mechanistic Impact / Causality
Oral Bioavailability (F)	13.2%	46.8%	DHCal A's saturated C7-C8 bond enhances metabolic stability and absorption profiles[1].
Primary Degradation	Epimerization to (+)-Cal B	Epimerization to (+)-DHCal B	Complete loss of NNRTI activity; driven by acidic environments in vitro[1].
Solid Storage Stability	-20°C	-20°C (Up to 3 years)	Arrests thermal oxidation and baseline degradation kinetics[3].
Solution Storage (DMSO)	-80°C	-80°C (Up to 1 year)	Minimizes solvent-mediated hydrolysis and prevents epimerization[3].

Experimental Protocol: Preparation of a Stable In Vivo Formulation

To administer DHCal A in animal models without precipitation or acid-catalyzed degradation, follow this self-validating, step-by-step methodology to create a 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline formulation[3].

Materials Required:

• (+)-Dihydrocalanolide A powder (High purity)

• Anhydrous DMSO

• PEG300

• Tween 80

• 1X PBS or Saline (Strictly pH 7.2–7.4)

Step-by-Step Methodology:

• Stock Solubilization: Dissolve the required mass of DHCal A powder in 100 μL of anhydrous DMSO.

  • Causality: DMSO disrupts the crystal lattice energy of the solid powder, ensuring complete molecular solubilization of the hydrophobic compound.

• Co-Solvent Integration: Add 400 μL of PEG300 to the DMSO stock. Vortex thoroughly for 30 seconds until optically clear.

  • Causality: PEG300 acts as a transitional co-solvent. It lowers the dielectric constant of the final mixture, preventing the drug from rapidly precipitating when the aqueous buffer is eventually introduced.

• Surfactant Micellization: Add 50 μL of Tween 80. Invert the tube gently 10-15 times to mix. Do not vortex vigorously to avoid excessive foaming.

  • Causality: Tween 80 is a non-ionic surfactant. It forms protective micelles around the hydrophobic DHCal A molecules, shielding them from the impending aqueous environment.

• Aqueous Phase Addition: Slowly add 450 μL of pH-validated Saline or PBS (pH 7.4) dropwise while gently swirling the tube.

  • Causality: The aqueous vehicle makes the solution biocompatible for injection. Critical: The pH must be strictly maintained at 7.4 because acidic conditions will drive the epimerization of the C-12 hydroxyl group, rendering the drug inactive[1].

• System Self-Validation: Hold the final solution against a light source. It must be 100% transparent.

  • Validation Check: If the solution is cloudy or turbid, micelle formation has failed, or the pH has dropped. Discard the solution, verify the pH of your PBS, and ensure your DMSO is truly anhydrous before repeating.

References

[2] Title: Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential Source: MDPI URL: [Link]

[1] Title: Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus Source: PubMed (National Institutes of Health) URL: [Link]

Sources

• 1. Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. (+)-Dihydrocalanolide A | TargetMol [targetmol.com]

Strategies to enhance the sensitivity of anti-HIV assays for Dihydrocalanolide A

Target Audience: Researchers, Virologists, and Drug Development Professionals Prepared by: Senior Application Scientist, Assay Development & Screening

Welcome to the Technical Support Portal. Working with (+)-Dihydrocalanolide A (DHCal-A)—a potent, naturally derived non-nucleoside reverse transcriptase inhibitor (NNRTI)—presents unique biochemical and physical challenges. Because of its highly lipophilic nature and complex binding kinetics, standard off-the-shelf HIV assays often yield high background noise or artificially inflated IC50 values.

This guide synthesizes field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure your assays achieve maximum sensitivity and reproducibility.

System Architecture & Optimization Workflow

To achieve high-fidelity data, your experimental pipeline must be optimized across three distinct domains: cell-free enzyme kinetics, cell-based cytoprotection, and pharmacokinetic (PK) quantification.

Fig 1: Optimization workflow for Dihydrocalanolide A assays across RT, cell-based, and PK platforms.

Troubleshooting Diagnostics (FAQs)

Q1: Why am I seeing high variability and artificially inflated IC50 values in my colorimetric HIV-1 RT assays for (+)-Dihydrocalanolide A? Causality: (+)-Dihydrocalanolide A binds to a hydrophobic pocket near the catalytic site of the HIV-1 RT enzyme. In standard aqueous buffers, its highly lipophilic structure causes it to form micro-precipitates or adhere to the plastic walls of microtiter plates. This reduces the effective concentration of the drug available to inhibit the enzyme. Furthermore, traditional colorimetric assays lack the dynamic range to detect subtle allosteric shifts. Solution: Transition to a Product-Enhanced Reverse Transcriptase (PERT) assay. PERT couples the RT activity to a quantitative PCR (qPCR) readout, effectively lowering the detection limit to approximately 10 copies of HIV-RT ()[1]. To prevent drug precipitation, incorporate 0.1% CHAPS detergent into your reaction buffer.

Q2: My MT-2 cell-based cytoprotection assay shows high baseline toxicity before viral infection. How can I isolate the true antiviral effect of Dihydrocalanolide A? Causality: The observed toxicity is almost certainly an artifact of the solvent, not the drug itself. Dihydrocalanolide A requires Dimethyl Sulfoxide (DMSO) for initial solubilization. However, T-cell lines are highly sensitive to DMSO concentrations above 0.5% (v/v). High DMSO disrupts the cellular lipid bilayer, mimicking viral cytopathicity and confounding your viability readouts (e.g., MTT/XTT). Solution: Prepare a concentrated 10 mM stock in 100% analytical-grade DMSO. Perform all subsequent serial dilutions directly in pre-warmed complete culture medium containing 10% Fetal Bovine Serum (FBS). The serum proteins act as carrier molecules, keeping the hydrophobic drug in solution while allowing you to maintain a final assay DMSO concentration of ≤0.1%.

Q3: We are transitioning to in vivo murine models. What is the most sensitive method to quantify (+)-Dihydrocalanolide A in plasma, and how does it compare to its parent compound, (+)-Calanolide A? Causality: Accurate pharmacokinetic (PK) profiling requires separating the drug from complex plasma proteins without degrading its structure. (+)-Dihydrocalanolide A was developed because the catalytic reduction of its Δ7,8 olefinic linkage confers superior metabolic stability and an oral bioavailability (46.8%) that is markedly better than (+)-Calanolide A (13.2%) ()[2],[3]. Solution: Utilize High-Performance Liquid Chromatography (HPLC) coupled with photodiode array or fluorometric detection. Extract the plasma samples using a solid-phase C18 cartridge to remove protein contaminants. Elute using a mobile phase of 80% acetonitrile in water ()[4]. This specific gradient prevents peak tailing of the hydrophobic calanolide structure, achieving a validated detection limit of 19.5 ng/mL[4].

Quantitative Data Presentation

When migrating from (+)-Calanolide A to (+)-Dihydrocalanolide A, expect shifts in PK parameters while maintaining the unique resistance profile. Use the table below to benchmark your assay validation data.

Table 1: Pharmacokinetic and Assay Sensitivity Comparison

Parameter	(+)-Calanolide A	(+)-Dihydrocalanolide A	Mechanistic Causality
Oral Bioavailability (F)	13.2%	46.8%	Reduction of the Δ7,8 olefinic linkage enhances metabolic stability and gastrointestinal absorption[2],[3].
Clearance Rate (Mice)	2.7 L/h/kg	3.6 L/h/kg	Structural modification slightly increases hepatic clearance while maintaining a comparable half-life[2].
HPLC Detection Limit	~25.0 ng/mL	19.5 ng/mL	High-efficiency recovery achieved via C18 solid-phase extraction and 80% acetonitrile elution[4].
Efficacy vs. Y181C Mutant	Highly Active	Highly Active	Unique binding modality near the pyrophosphate site allows evasion of standard NNRTI steric hindrance ()[5],[6].

Self-Validating Experimental Protocol: High-Sensitivity PERT Assay

To guarantee trustworthiness in your screening, this protocol integrates a self-validation checkpoint to ensure the assay is actively measuring NNRTI-specific allosteric inhibition rather than non-specific enzyme denaturation.

Objective: Quantify the IC50 of Dihydrocalanolide A against wild-type and NNRTI-resistant (Y181C) HIV-1 RT.

• Step 1: Buffer & Drug Preparation

  • Action: Prepare 10X RT Buffer (500 mM Tris-HCl pH 8.0, 500 mM KCl, 100 mM MgCl2) supplemented with 0.1% CHAPS. Dilute DHCal-A to working concentrations (0.01 µM to 10 µM).

  • Causality: CHAPS is a zwitterionic detergent that prevents the highly hydrophobic DHCal-A from adsorbing to the polystyrene plate walls without denaturing the RT enzyme.

• Step 2: Enzyme-Drug Equilibration

  • Action: Incubate recombinant HIV-1 RT (wild-type or Y181C) with the drug dilutions at 37°C for 15 minutes before adding the RNA template and dNTPs.

  • Causality: Calanolides interact with the RT enzyme via a complex mechanism that is partially competitive with dNTP binding[6]. Pre-incubation ensures the drug fully occupies the NNRTI binding pocket to reach a steady-state equilibrium.

• Step 3: cDNA Synthesis & qPCR Integration

  • Action: Add MS2 bacteriophage RNA template, sequence-specific primers, and dNTPs. Incubate for 60 minutes at 37°C. Transfer a 5 µL aliquot to a SYBR Green qPCR master mix and amplify.

  • Causality: The amount of cDNA synthesized is inversely proportional to the degree of RT inhibition. qPCR provides exponential amplification, drastically increasing the assay's sensitivity over traditional radiometric (3H-dTTP) methods[1].

• Step 4: Self-Validation Checkpoint

  • Action: Run parallel control wells using Nevirapine (a first-generation NNRTI) against both wild-type and Y181C RT.

  • Validation Logic: The assay is only valid if Nevirapine shows a >50-fold loss of potency against the Y181C mutant, while Dihydrocalanolide A maintains its efficacy (IC50 ~0.1 - 0.4 µM) ()[7],[8]. This internal control proves the assay is successfully discriminating between distinct NNRTI resistance profiles and is not producing false positives.

References

• Title: Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus Source: Journal of Pharmaceutical Sciences (PubMed) URL: [Link]

• Title: Structure−Activity Modifications of the HIV-1 Inhibitors (+)-Calanolide A and (−)-Calanolide B Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Sensitivity and resistance to (+)-calanolide A of wild-type and mutated forms of HIV-1 reverse transcriptase Source: Antiviral Therapy (PubMed) URL: [Link]

• Title: HPLC Measurement of the Novel Non Nucleoside Anti-HIV Agent, (+) Dihydrocalanolide A Source: Journal of Liquid Chromatography & Related Technologies (Taylor & Francis) URL: [Link]

• Title: Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential Source: Molecules (MDPI / PMC) URL: [Link]

• Title: An Optimized Product-Enhanced Reverse Transcriptase Assay for Sensitive and Quantitative Detection of HIV Viral Load and Phenotypic Drug Resistance Source: bioRxiv URL: [Link]

Sources

• 1. An Optimized Product-Enhanced Reverse Transcriptase Assay for Sensitive and Quantitative Detection of HIV Viral Load and Phenotypic Drug Resistance | bioRxiv [biorxiv.org]
• 2. Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential [mdpi.com]
• 7. Sensitivity and resistance to (+)-calanolide A of wild-type and mutated forms of HIV-1 reverse transcriptase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Dealing with potential resistance development to Dihydrocalanolide A in vitro

Welcome to the Dihydrocalanolide A Technical Support & Troubleshooting Center . As a Senior Application Scientist, I have designed this hub to help researchers, virologists, and drug development professionals navigate the complexities of in vitro resistance selection and mechanistic profiling for Dihydrocalanolide A.

Unlike rigid templates, this guide is structured chronologically around the experimental lifecycle: from understanding the baseline mechanism of action to troubleshooting live culture crashes during resistance selection.

Section 1: Core FAQs on Mechanism and Resistance Profiles

Q: How does Dihydrocalanolide A inhibit HIV-1, and what is the structural basis for viral resistance? A: Dihydrocalanolide A is a non-nucleoside reverse transcriptase inhibitor (NNRTI). It functions by binding to the hydrophobic allosteric pocket—known as the non-nucleoside inhibitor binding pocket (NNIBP)—located adjacent to the polymerase active site of the HIV-1 reverse transcriptase (RT) enzyme. Binding induces a conformational shift that restricts the flexibility of the RT enzyme, effectively halting DNA polymerization[1].

Resistance occurs when selective pressure forces the virus to acquire mutations within the NNIBP. The causality here is structural: while Dihydrocalanolide A uniquely bypasses the missing aromatic ring of the common Y181C mutation (retaining potent activity where first-generation NNRTIs like Nevirapine fail), it is highly susceptible to the Y188H substitution. The Y188H mutation introduces a bulky histidine residue that creates severe steric hindrance, physically blocking the drug from entering the pocket[2].

Caption: Mechanism of Dihydrocalanolide A inhibition and Y188H-mediated resistance pathway.

Q: What specific RT mutations should we sequence for when breakthrough replication occurs? A: When troubleshooting breakthrough viral replication in your assays, genotypic sequencing of the RT gene is mandatory. Dihydrocalanolide A has a distinct resistance profile. Summarized below are the key mutations and their quantitative impact on drug susceptibility.

Table 1: Impact of HIV-1 RT Mutations on Dihydrocalanolide A Susceptibility

RT Mutation	Impact on Dihydrocalanolide A	Impact on Nevirapine	Mechanistic Causality
Wild-Type	1.0x (Baseline)	1.0x (Baseline)	Standard allosteric pocket binding.
Y181C	< 2.0x (Susceptible)	> 90x (Highly Resistant)	Calanolides bind in a distinct orientation, bypassing the missing aromatic ring of Y181[1].
Y188H	~30.0x (Highly Resistant)	< 2.0x (Susceptible)	Histidine substitution creates severe steric clash specifically blocking Calanolide entry[1].
T139I	~5.0x (Moderate)	Variable	Alters pocket flexibility, reducing binding affinity[3].

Section 2: Troubleshooting Guides & Experimental Workflows

Q: How do I properly design an in vitro resistance selection assay to isolate Dihydrocalanolide A-resistant mutants without causing a population crash? A: The most common failure in in vitro resistance selection is escalating the drug concentration too rapidly. This outpaces the virus's ability to acquire secondary compensatory mutations, leading to a complete loss of viral titer (a "crash"). To ensure a self-validating system, you must incorporate parallel controls and a feedback-loop dose escalation strategy.

Step-by-Step Methodology: In Vitro Resistance Selection Workflow

• Preparation & Baseline Validation: Infect MT-4 cells or PBMCs with wild-type HIV-1 (e.g., strain IIIB) at a low Multiplicity of Infection (MOI = 0.01). Causality: A low MOI ensures multiple replication cycles occur within the well, maximizing the generation of genetic diversity before the virus depletes the host cells[4].

• Initial Selective Pressure: Plate the infected cells in the presence of Dihydrocalanolide A at 0.5× to 1× of its established EC50.

• Control Implementation (Self-Validation): Maintain a "No Drug" infected control (to monitor baseline viral fitness and spontaneous mutations) and a "Nevirapine" control (to validate that the assay conditions successfully select for known NNRTI mutations). If your Nevirapine control fails to generate Y181C mutants, your assay conditions are flawed.

• Monitoring: Monitor viral replication every 3-4 days using a p24 antigen ELISA or by observing Cytopathic Effect (CPE).

• Conditional Dose Escalation:

  • If p24 levels are high / CPE is >75%: Harvest the supernatant (virus) and use it to infect fresh cells at double the drug concentration (e.g., 2× EC50).

  • If p24 levels are low / CPE is <25%: Maintain the current drug concentration and passage into fresh cells to allow the virus more time to adapt.

• Genotypic Validation: Once the virus replicates robustly at >50× EC50, harvest the viral RNA, perform RT-PCR, and sequence the RT gene to identify mutations (e.g., Y188H).

Caption: Conditional dose-escalation workflow for in vitro resistance selection.

Q: My resistance selection cultures are crashing before mutants can be isolated. How do I fix this? A: A culture crash indicates that the selective pressure exceeds the genetic barrier to resistance. Dihydrocalanolide A has a relatively stringent binding requirement. To troubleshoot:

• Reduce Dose Escalation Increments: Instead of doubling the concentration (2x), increase it by 1.25x or 1.5x. This provides intermediate evolutionary steps for the virus to acquire primary mutations without lethal fitness costs.

• Increase the Initial Viral Inoculum: Temporarily increase the MOI to 0.1 during the initial passage. Causality: A larger starting population increases the absolute number of pre-existing quasi-species in the viral swarm, raising the statistical probability that a low-level resistant variant is present before the drug is even applied[4].

• Supplement with 10% FBS: Ensure your culture media is highly optimized. High-MOI conditions in the presence of 10% Fetal Bovine Serum (FBS) have been shown to better assess the resistance barrier of NNRTIs by supporting robust host cell viability during prolonged selection[4].

References

• Title: Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Distinct Mutation Pathways of Non-Subtype B HIV-1 during In Vitro Resistance Selection with Nonnucleoside Reverse Transcriptase Inhibitors Source: Antimicrobial Agents and Chemotherapy - ASM Journals URL: [Link]

Sources

• 1. Thieme E-Journals - Planta Medica / Full Text [thieme-connect.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. (+)-12-Oxocalanolide A|Anti-HIV NNRTI|CFN90375 [benchchem.com]
• 4. journals.asm.org [journals.asm.org]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Dihydrocalanolide A and Other NNRTIs Against HIV-1

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Challenge of HIV-1 and the Role of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs)

The global effort to combat Human Immunodeficiency Virus Type 1 (HIV-1) has been marked by the development of a formidable arsenal of antiretroviral therapies. Among these, the Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) have been a cornerstone of combination treatment regimens. These allosteric inhibitors target the HIV-1 reverse transcriptase (RT), a critical enzyme for the conversion of the viral RNA genome into proviral DNA, a necessary step for integration into the host cell's genome.[1] By binding to a hydrophobic pocket adjacent to the enzyme's active site, NNRTIs induce conformational changes that disrupt the catalytic activity of the RT enzyme.[2]

However, the high mutation rate of HIV-1 poses a persistent challenge, leading to the emergence of drug-resistant strains that can compromise the efficacy of existing therapies.[3] This has driven the continuous search for novel NNRTIs with improved potency, a higher barrier to resistance, and a favorable safety profile.

This guide provides a comparative analysis of Dihydrocalanolide A , a naturally derived pyranocoumarin, against other prominent NNRTIs. Dihydrocalanolide A is a derivative of Calanolide A, a compound originally isolated from the tropical rainforest tree Calophyllum lanigerum.[4] We will delve into its mechanism of action, comparative efficacy against both wild-type and resistant HIV-1 strains, and provide detailed experimental protocols for the evaluation of NNRTI performance.

Mechanism of Action: A Distinct Allosteric Inhibition

Like other NNRTIs, Dihydrocalanolide A is a non-competitive inhibitor of HIV-1 reverse transcriptase. It binds to a specific, allosteric pocket on the p66 subunit of the enzyme, which is distinct from the substrate-binding site.[5] This binding event induces a conformational change in the enzyme, distorting the positions of key residues within the catalytic site and thereby inhibiting the polymerase activity of the enzyme. A unique characteristic of the parent compound, Calanolide A, is its potential to bind to two distinct sites on the reverse transcriptase enzyme, which may contribute to its unique resistance profile.[4]

Caption: Mechanism of NNRTI Action on HIV-1 Reverse Transcriptase.

Comparative Efficacy: Dihydrocalanolide A vs. Other NNRTIs

The in vitro efficacy of NNRTIs is typically quantified by the 50% effective concentration (EC₅₀) or the 50% inhibitory concentration (IC₅₀), which represent the concentration of the drug required to inhibit viral replication or enzyme activity by 50%, respectively. A lower value indicates greater potency.

While direct, head-to-head comparative studies for Dihydrocalanolide A against a full panel of modern NNRTIs are limited, data for its closely related stereoisomer, Dihydrocostatolide, and the parent compound, Calanolide A, provide valuable insights. It's important to note that the antiviral properties of Dihydrocostatolide are reported to be similar to those of Calanolide A.[6]

Compound	Class/Generation	Wild-Type HIV-1 EC₅₀ (µM)	Key Resistance Mutations
Dihydrocostatolide	Pyranocoumarin NNRTI	0.1 - 0.8[7]	Decreased activity against L100I, K103N, T139I, Y188C; Enhanced activity against Y181C[7][8]
Efavirenz	First-Generation NNRTI	~0.0015	K103N, Y181C, G190A[9]
Nevirapine	First-Generation NNRTI	~0.1	K103N, Y181C, Y188L[9]
Rilpivirine	Second-Generation NNRTI	~0.00051[5]	K101E, E138K, Y181C
Doravirine	Second-Generation NNRTI	Potent activity against a wide range of resistant mutants[10]	Generally maintains activity against common NNRTI mutations[6]
Etravirine	Second-Generation NNRTI	~0.004	Active against many strains with K103N and Y181C mutations

Note on Data Interpretation: The EC₅₀ and IC₅₀ values can vary depending on the specific HIV-1 strain, the cell line used in the assay, and other experimental conditions. Therefore, the data in this table should be considered as a general guide to relative potency.

A significant advantage of the calanolide class of compounds is their retained or even enhanced activity against the Y181C mutation, a common resistance pathway for first-generation NNRTIs.[7][8] However, like other NNRTIs, their efficacy can be compromised by other mutations within the NNRTI-binding pocket, such as K103N.[8]

Experimental Protocols for Efficacy Determination

To ensure the scientific integrity and reproducibility of efficacy data, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for two key assays used to evaluate NNRTI performance.

HIV-1 Reverse Transcriptase (RT) Inhibition Assay

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of purified HIV-1 RT.

Principle: The assay quantifies the synthesis of a new DNA strand by recombinant HIV-1 RT using a synthetic template-primer. The incorporation of labeled deoxynucleoside triphosphates (dNTPs) into the newly synthesized DNA is measured, and a reduction in this incorporation in the presence of an inhibitor indicates its potency.

Caption: Workflow for an HIV-1 Reverse Transcriptase Inhibition Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Thaw all reagents on ice. Prepare serial dilutions of the test compound (e.g., Dihydrocalanolide A) and a known NNRTI control (e.g., Nevirapine).

  • Prepare a reaction mixture containing reaction buffer, template-primer (e.g., poly(A)•oligo(dT)), and dNTPs, including a labeled dUTP (e.g., biotin-dUTP).

• Assay Plate Setup:

  • In a microplate, add the reaction mix to wells designated for negative controls (no enzyme), positive controls (no inhibitor), and test wells.

  • Add the diluted HIV-1 RT enzyme to the positive control and test wells.

  • Add the various concentrations of the test compounds and controls to the respective test wells.

• Enzymatic Reaction:

  • Incubate the plate at 37°C for a specified time (e.g., 1-2 hours) to allow for reverse transcription.

• Capture and Detection:

  • Transfer the reaction mixtures to a streptavidin-coated microplate and incubate to allow the biotin-labeled DNA to bind.

  • Wash the plate to remove unbound reagents.

  • Add an antibody-enzyme conjugate (e.g., anti-digoxigenin-HRP if digoxigenin-dUTP was used) and incubate.

  • Wash the plate again to remove the unbound conjugate.

  • Add a colorimetric substrate (e.g., TMB) and incubate until a color develops. Stop the reaction with a stop solution.

• Data Analysis:

  • Read the absorbance of each well using a microplate reader.

  • Calculate the percentage of inhibition for each compound concentration relative to the positive control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Causality Behind Experimental Choices: The use of a non-radioactive ELISA-based format enhances safety and allows for high-throughput screening. The streptavidin-biotin interaction provides a highly specific and strong capture mechanism for the newly synthesized DNA.

Cell-Based Antiviral Assay

This assay evaluates the ability of a compound to inhibit HIV-1 replication in a cellular context, providing a more biologically relevant measure of antiviral activity.

Principle: Susceptible human T-cell lines are infected with HIV-1 in the presence of varying concentrations of the test compound. After a period of incubation, the extent of viral replication is quantified by measuring a viral marker, such as the p24 capsid protein in the cell culture supernatant, or by using a reporter cell line where infection leads to the expression of a reporter gene like luciferase.[8]

Caption: Workflow for a Cell-Based Antiviral Assay.

Step-by-Step Methodology:

• Cell Seeding and Compound Addition:

  • Seed a susceptible T-cell line (e.g., MT-4) into a 96-well plate at an appropriate density.

  • Add serial dilutions of the test compound to the wells. Include wells for virus control (no compound) and cell control (no virus, no compound).

• Viral Infection:

  • Add a pre-titered amount of HIV-1 stock to all wells except the cell control wells.[8]

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 4-7 days to allow for multiple rounds of viral replication.[8]

• Quantification of Viral Replication (p24 ELISA):

  • After incubation, centrifuge the plate to pellet the cells.

  • Carefully collect the cell-free supernatant.

  • Quantify the amount of p24 antigen in the supernatant using a commercial p24 ELISA kit according to the manufacturer's instructions.

• Cytotoxicity Assay:

  • In a parallel plate, seed the same cells and add the same concentrations of the test compound but do not add the virus.

  • After the same incubation period, assess cell viability using a standard method like the MTT assay. This is crucial to ensure that the observed antiviral effect is not due to toxicity to the host cells.

• Data Analysis:

  • Calculate the percentage of inhibition of p24 production for each compound concentration relative to the virus control.

  • Determine the EC₅₀ value from the dose-response curve.

  • Determine the 50% cytotoxic concentration (CC₅₀) from the MTT assay data.

  • Calculate the Selectivity Index (SI = CC₅₀ / EC₅₀), which is a measure of the therapeutic window of the compound. A higher SI is desirable.

Causality Behind Experimental Choices: The p24 antigen is a core structural protein of HIV-1 and its presence in the supernatant is a direct marker of viral production. The parallel cytotoxicity assay is essential to differentiate true antiviral activity from non-specific cell killing.

Conclusion and Future Directions

Dihydrocalanolide A and its related pyranocoumarins represent a promising class of NNRTIs with a distinct profile, particularly their activity against the Y181C HIV-1 mutant. The available data suggests that its potency against wild-type HIV-1 is within a clinically relevant range. However, to fully ascertain its position in the current landscape of HIV-1 therapeutics, further comprehensive studies are warranted. Specifically, direct, head-to-head comparative efficacy studies against second-generation NNRTIs like doravirine and rilpivirine, using a broad panel of clinically relevant NNRTI-resistant mutants, would be highly valuable.

The detailed experimental protocols provided in this guide offer a robust framework for conducting such evaluations, ensuring the generation of high-quality, reproducible data. As the quest for more durable and potent antiretroviral agents continues, rigorous and well-designed comparative studies will be paramount in identifying the next generation of therapies to combat the global HIV-1 epidemic.

References

• BenchChem. (2025). Application Notes and Protocols: Cell-Based Assay for Testing HIV-1 Protease Inhibitor IN-12 Antiviral Activity. Benchchem.
• BenchChem. (2025). Application Notes and Protocols for HIV-1 Reverse Transcriptase Inhibitor Screening. Benchchem.

• Buckheit, R. W., et al. (1999). Unique Anti-Human Immunodeficiency Virus Activities of the Nonnucleoside Reverse Transcriptase Inhibitors Calanolide A, Costatolide, and Dihydrocostatolide. Antimicrobial Agents and Chemotherapy, 43(8), 1827–1834. Retrieved from [Link]

• Shen, L., et al. (2008). Dose-response curve slope sets class-specific limits on inhibitory potential of anti-HIV drugs. Nature Medicine, 14(7), 762–766. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for Cell-Based Assays in HIV-1 Inhibitor Evaluation. Benchchem.

• De Clercq, E. (2009). The journey of HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs) from lab to clinic. Medicinal research reviews, 29(2), 239–275. Retrieved from [Link]

• Yu, D., et al. (2004). Mechanism of action and resistant profile of anti-HIV-1 coumarin derivatives. Virology, 329(1), 184–192. Retrieved from [Link]

• Buckheit, R. W., et al. (1998). Potency of Nonnucleoside Reverse Transcriptase Inhibitors (NNRTIs) Used in Combination with Other Human Immunodeficiency Virus NNRTIs, NRTIs, or Protease Inhibitors. Antimicrobial Agents and Chemotherapy, 42(10), 2490–2496. Retrieved from [Link]

• Xu, Z. Q., et al. (2004). Anti-HIV natural product (+)-calanolide A is active against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis. Bioorganic & medicinal chemistry, 12(5), 1199–1207. Retrieved from [Link]

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• Sluis-Cremer, N., et al. (2004). HIV-1 RT Inhibitors with a Novel Mechanism of Action: NNRTIs that Compete with the Nucleotide Substrate. Viruses, 2(3), 640–657. Retrieved from [Link]

• Buckheit, R. W., et al. (2000). Anti-HIV-1 activity of calanolides used in combination with other mechanistically diverse inhibitors of HIV-1 replication. Antiviral chemistry & chemotherapy, 11(5), 323–332. Retrieved from [Link]

• Mordant, P., et al. (2007). Study on NNRTIs Treatment for HIV-1 by Comparison of RPV and EFV. SciTePress. Retrieved from [Link]

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• Hopkinson, D., et al. (1996). In Vitro Cytotoxicity Testing of Potentially Active Anti-HIV Drugs with Cultured Cells. ATLA Alternatives to Laboratory Animals, 24(4), 519–526. Retrieved from [Link]

• Orkin, C., et al. (2023). Safety and efficacy of doravirine as first-line therapy in adults with HIV-1. NATAP. Retrieved from [Link]

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• Wu, G., et al. (2025). The efficacy and safety of doravirine/lamivudine/tenofovir disoproxil fumarate in treatment-naïve and treatment-experienced patients with HIV. BMC infectious diseases, 25(1), 939. Retrieved from [Link]

• Sawanobori, A. (2022). Comparison of the effectiveness of different HIV-1 prevention methods, and their mechanisms. Journal of Education, Humanities and Social Sciences, 3, 134-139. Retrieved from [Link]

• Giacomelli, A., et al. (2025). Efficacy and Safety of Cabotegravir–Rilpivirine in PLWH: A Real-World Study. Viruses, 17(11), 2269. Retrieved from [Link]

• Rossetti, B., et al. (2024). Real-life efficacy and satisfaction of long-acting ART Cabotegravir-Rilpivirine in HIV-infected individuals. European Review for Medical and Pharmacological Sciences, 28(3), 1189-1194. Retrieved from [Link]

• Ramgopal, M., et al. (2025). Comparable real-world effectiveness between switches to cabotegravir + rilpivirine long-acting or modern daily oral regimens in the United States: an OPERA cohort study. Journal of the International AIDS Society, 28(1), e70068. Retrieved from [Link]

• Sgardello, S., et al. (2025). Safety, Tolerability, and Metabolic Effects of Long-Acting Cabotegravir and Rilpivirine in HIV Care: A Comprehensive Review. Viruses, 17(8), 1667. Retrieved from [Link]

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• Wikipedia. (2023). Calanolide A. Retrieved from [Link]

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Comparative Toxicity and Efficacy Profiling: Dihydrocalanolide A vs. Standard-of-Care NNRTIs

Non-nucleoside reverse transcriptase inhibitors (NNRTIs) are fundamental components of highly active antiretroviral therapy (HAART) for HIV-1. However, the clinical utility of first-generation NNRTIs like Efavirenz (EFV) and Nevirapine (NVP) is frequently compromised by severe dose-limiting toxicities and the rapid emergence of viral resistance. Efavirenz is notoriously associated with central nervous system (CNS) disturbances[1], while Nevirapine carries severe risks for hepatotoxicity and hypersensitivity reactions[2].

In the search for safer, more resilient alternatives, (+)-Calanolide A—a natural dipyranocoumarin isolated from Calophyllum lanigerum—emerged as a potent, specific HIV-1 RT inhibitor. To overcome the pharmacokinetic limitations of the natural product, its semi-synthetic derivative, (+)-Dihydrocalanolide A, was developed[3]. This guide provides a rigorous comparative analysis of the toxicity, pharmacokinetic advantages, and mechanistic efficacy of Dihydrocalanolide A against standard-of-care NNRTIs, equipping drug development professionals with actionable, self-validating experimental frameworks.

Mechanistic Overview & Pathway Analysis

Unlike traditional NNRTIs, calanolides bind to a distinct, highly flexible pocket on the HIV-1 reverse transcriptase enzyme[3]. This unique binding modality allows Dihydrocalanolide A to retain potent antiviral activity against HIV-1 strains harboring the Y181C mutation—a common resistance pathway that renders both Nevirapine and conventional NNRTIs ineffective[4].

Furthermore, the structural reduction of the Δ7,8-olefin in Calanolide A to yield Dihydrocalanolide A significantly enhances its pharmacological properties without abrogating target affinity[3]. Crucially, in vivo evaluations reveal that Dihydrocalanolide A exhibits a remarkably benign toxicity profile and an oral bioavailability approximately 3.5-fold higher than its parent compound[5].

Mechanistic and toxicity divergence between Dihydrocalanolide A, Efavirenz, and Nevirapine.

Comparative Toxicity Profiles

The therapeutic index of an antiviral is dictated by the delta between its effective concentration (EC50) and its cytotoxic concentration (CC50). Evaluating toxicity requires looking at specific organ systems affected by off-target interactions.

• Hepatotoxicity: NVP is heavily metabolized by the liver, leading to elevated serum transaminases and clinical hepatitis in a significant patient subset, often requiring treatment discontinuation[2][6]. Conversely, Dihydrocalanolide A demonstrates a benign hepatic profile in preclinical models, lacking the reactive intermediate formation characteristic of NVP.

• Neurotoxicity: EFV readily crosses the blood-brain barrier, causing neuropsychiatric adverse events (e.g., vivid dreams, depression, suicidality) that lead to high withdrawal rates[1][6]. Dihydrocalanolide A, despite having a favorable volume of distribution into the lymphatic system and brain, does not exhibit overlapping CNS toxicity.

• Metabolic Dysregulation: EFV and NVP elicit distinct lipid profile alterations; EFV drives substantial increases in triglycerides and LDL cholesterol, whereas NVP increases HDL but still alters lipid homeostasis[7]. Current data on Dihydrocalanolide A suggests a more metabolically neutral footprint, reducing the cardiovascular risk associated with long-term HAART.

Quantitative Toxicity and Pharmacokinetic Comparison

Parameter	Dihydrocalanolide A	Efavirenz (EFV)	Nevirapine (NVP)
Drug Class	NNRTI (Coumarin derivative)	NNRTI (Benzoxazinone)	NNRTI (Dipyridodiazepinone)
Primary Toxicity	Benign safety profile	CNS disturbances	Hepatotoxicity & Severe Rash
Oral Bioavailability	High (~3.5x > Calanolide A)	Moderate to High	High
Resistance Profile	Active against Y181C mutant	Susceptible to K103N, Y188L	Susceptible to Y181C, K103N
Lipid Alterations	Minimal / Neutral	Increases Triglycerides & LDL	Increases HDL, mild lipid changes

Experimental Methodologies: Toxicity & Efficacy Validation

To objectively compare the therapeutic index of novel NNRTIs against EFV and NVP, researchers must employ a self-validating, multi-parametric screening protocol. The following methodology ensures that efficacy data is inextricably linked to cellular safety, preventing false positives where apparent viral inhibition is merely an artifact of host cell death.

High-throughput self-validating workflow for NNRTI efficacy and toxicity profiling.

Protocol: Multiplexed Hepatotoxicity and RT Inhibition Assay

Objective: To quantify the therapeutic index (TI = CC50/IC50) of Dihydrocalanolide A relative to EFV and NVP.

Phase 1: Recombinant HIV-1 RT Inhibition (Efficacy)

• Enzyme Preparation: Reconstitute wild-type and Y181C-mutant HIV-1 reverse transcriptase in assay buffer (50 mM Tris-HCl, pH 7.8, 5 mM DTT, 10 mM MgCl2). Causality: DTT maintains the reducing environment necessary for RT structural integrity, while Mg2+ acts as an essential catalytic cofactor for polymerase activity.

• Compound Titration: Prepare a 10-point serial dilution (0.1 nM to 10 µM) of Dihydrocalanolide A, EFV, and NVP in DMSO. Ensure final DMSO concentration remains ≤1% to prevent solvent-induced enzyme denaturation.

• Substrate Addition & Detection: Introduce poly(rA)-oligo(dT) template-primer and labeled dTTP. Incubate at 37°C for 60 minutes. Quantify incorporation via fluorescence or radiometric detection to calculate IC50. Causality: Comparing WT vs. Y181C IC50 values directly validates the unique binding pocket resilience of Dihydrocalanolide A[4].

Phase 2: Phenotypic Cellular Toxicity (Safety)

• Cell Culture: Seed HepG2 (hepatocellular carcinoma) and SH-SY5Y (neuroblastoma) cells at 1x10^4 cells/well in 96-well plates. Incubate for 24 hours at 37°C, 5% CO2. Causality: HepG2 serves as the biological proxy for NVP-induced hepatotoxicity, while SH-SY5Y models EFV-induced neurotoxicity.

• Drug Exposure: Treat cells with the same 10-point concentration gradient used in Phase 1. Include a vehicle control (1% DMSO) and a positive cell-death control (e.g., 10% DMSO or Puromycin).

• Viability Quantification (WST-8 Assay): After 72 hours, add WST-8 reagent. Dehydrogenases in viable cells reduce WST-8 to a soluble formazan dye. Measure absorbance at 450 nm to determine CC50. Causality: The 72-hour window is critical; it allows sufficient time for the metabolic accumulation of toxic intermediates, which is the primary driver of NVP hepatotoxicity.

• Therapeutic Index Calculation: Divide the cellular CC50 by the enzymatic IC50. A higher TI confirms a superior safety-efficacy window for Dihydrocalanolide A.

Conclusion

Dihydrocalanolide A represents a significant evolutionary step in NNRTI design. By maintaining the potent, mutant-resistant efficacy of natural calanolides while drastically improving oral bioavailability and maintaining a benign toxicity profile[3], it offers a compelling alternative to the hepatotoxic and neurotoxic liabilities of Nevirapine and Efavirenz. Continued metabolic profiling and clinical evaluation are warranted to fully realize its potential in next-generation HAART regimens.

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Validation of Dihydrocalanolide A's Activity Against NNRTI-Resistant HIV-1 Strains: A Comparative Guide

Non-nucleoside reverse transcriptase inhibitors (NNRTIs) are a cornerstone of highly active antiretroviral therapy (HAART). However, the rapid emergence of resistance mutations, particularly in the hydrophobic NNRTI-binding pocket of HIV-1 reverse transcriptase (RT), frequently compromises their clinical efficacy. This guide evaluates (+)-Dihydrocalanolide A , a structurally distinct coumarin derivative, and compares its performance against established NNRTIs such as Nevirapine and Efavirenz in the context of resistant HIV-1 strains[1][2].

As an Application Scientist, understanding the causality behind experimental design is critical. The protocols and comparative analyses presented here are designed as self-validating systems to ensure robust, reproducible data when evaluating novel antiretroviral candidates.

Mechanistic Rationale: Why Dihydrocalanolide A?

(+)-Calanolide A and its reduced analog, (+)-Dihydrocalanolide A, represent a unique subclass of NNRTIs derived from Calophyllum lanigerum[1]. While conventional NNRTIs like Nevirapine are highly susceptible to the Y181C mutation (a single amino acid substitution that drastically alters the binding pocket), Calanolide derivatives bind to the RT enzyme in a mechanistically distinct fashion. Interestingly, the presence of the Y181C mutation actually enhances the anti-HIV-1 activity of (+)-Calanolide A and (+)-Dihydrocalanolide A, whereas the Y188H substitution confers moderate resistance[2][3].

Furthermore, (+)-Dihydrocalanolide A exhibits a comparable pharmacokinetic profile to (+)-Calanolide A but boasts markedly improved oral bioavailability, making it a highly attractive candidate for preclinical development[2].

NNRTI Resistance Evaluation Workflow

To systematically validate these mechanistic differences, a standardized in vitro workflow is required. The diagram below outlines the logical progression of resistance profiling.

Caption: Step-by-step experimental workflow for evaluating NNRTI efficacy and cytotoxicity.

Comparative Efficacy Data

The interaction of NNRTIs at the hydrophobic non-nucleoside binding site is highly specific[3]. The table below synthesizes the relative fold-resistance (mutant IC₅₀ / wild-type IC₅₀) of Dihydrocalanolide A compared to standard NNRTIs.

Compound	Wild-Type HIV-1 (IC₅₀)	Y181C Mutant Profile	Y188H Mutant Profile	Oral Bioavailability
(+)-Dihydrocalanolide A	Highly Active	Hypersusceptible (Enhanced activity)	~30-fold resistance	High[2]
(+)-Calanolide A	Highly Active	Hypersusceptible (Enhanced activity)	~30-fold resistance	Low/Moderate[2]
Nevirapine	Highly Active	~90-fold resistance	Fully Susceptible (No decrease)	High
Efavirenz	Highly Active	~2-fold resistance	~50-fold resistance	High

Data Interpretation: The divergent resistance profiles between Nevirapine and the Calanolide derivatives validate the hypothesis that they occupy the binding pocket differently. The hypersusceptibility of the Y181C mutant to Dihydrocalanolide A provides a strong rationale for combination therapy or salvage therapy in patients failing Nevirapine-based regimens[2].

Experimental Protocol: Self-Validating RT Inhibition Assay

To generate trustworthy and reproducible data, the following protocol integrates internal controls to isolate the compound's antiviral effect from potential host-cell cytotoxicity.

Phase 1: Preparation and Infection

• Cell Line Maintenance: Cultivate MT-4 human T-lymphoid cells in RPMI 1640 medium supplemented with 10% FBS. Ensure cell viability is >95% via Trypan Blue exclusion prior to assay initiation. Causality: High baseline viability prevents confounding signals in downstream cytotoxicity readouts.

• Viral Inoculation: Infect MT-4 cells with wild-type HIV-1 (e.g., IIIB) or site-directed mutant strains (Y181C, Y188H) at a multiplicity of infection (MOI) of 0.01.

• Compound Treatment: Plate infected cells at 1×104 cells/well in a 96-well plate. Immediately add (+)-Dihydrocalanolide A, Nevirapine, or Efavirenz in half-log serial dilutions (e.g., 0.001 µM to 10 µM). Include mock-infected cells (cell control) and untreated infected cells (virus control).

Phase 2: Dual-Readout Quantification

• Antiviral Efficacy (p24 Antigen ELISA): After 5 days of incubation at 37°C, harvest the cell-free supernatant. Quantify HIV-1 p24 core antigen levels using a commercial ELISA kit. Calculate the IC₅₀ (concentration inhibiting 50% of viral replication).

• Cytotoxicity (XTT Assay): To the remaining cells in the 96-well plate, add XTT reagent. Incubate for 4 hours and measure absorbance at 450 nm. Calculate the CC₅₀ (concentration reducing cell viability by 50%). Causality: Measuring cytotoxicity in the exact same well as the antiviral assay ensures that a reduction in p24 is due to true RT inhibition, not compound-induced cell death.

• Selectivity Index (SI): Calculate SI = CC₅₀ / IC₅₀. A higher SI indicates a safer, more specific antiviral effect.

Conclusion

(+)-Dihydrocalanolide A represents a structurally and mechanistically distinct NNRTI. Its unique ability to retain—and even enhance—activity against the clinically significant Y181C mutant makes it a critical tool in the ongoing development of next-generation antiretrovirals[2][4]. By employing rigorous, dual-readout validation protocols, researchers can accurately benchmark its performance against legacy drugs like Nevirapine and Efavirenz.

References

• Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. nih.gov. Available at:[Link]

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In vivo efficacy studies of Dihydrocalanolide A in murine models

Title: In Vivo Efficacy Studies of Dihydrocalanolide A in Murine Models: A Publish Comparison Guide

Introduction & Rationale

(+)-Calanolide A, a naturally occurring pyranocoumarin derived from the tropical rainforest tree Calophyllum lanigerum, is a potent non-nucleoside reverse transcriptase inhibitor (NNRTI)[1]. However, its clinical translation has been historically bottlenecked by its susceptibility to acid-catalyzed degradation in the gastric environment, leading to poor oral bioavailability[2]. To overcome this pharmacokinetic limitation, (+)-Dihydrocalanolide A (DHCal A) was developed via the targeted reduction of the C7-C8 double bond.

This guide objectively compares the in vivo performance, pharmacokinetics, and antiviral efficacy of DHCal A against its parent compound in murine models, providing a comprehensive framework for researchers and drug development professionals.

Mechanistic Pathway: Allosteric Inhibition of HIV-1 RT

Unlike nucleoside analogs that act as competitive substrate inhibitors, DHCal A functions as an NNRTI. It binds to a hydrophobic allosteric pocket near the polymerase active site of the HIV-1 Reverse Transcriptase (RT) enzyme. This binding induces a critical conformational change that restricts the mobility of the RT "thumb" subdomain, effectively halting viral RNA-dependent DNA polymerization[3].

Diagram 1: Mechanism of Action of (+)-Dihydrocalanolide A inhibiting HIV-1 Reverse Transcriptase.

Comparative Pharmacokinetics & Bioavailability

To evaluate the systemic exposure of DHCal A, comparative pharmacokinetic studies were conducted in CD2F1 mice using a validated HPLC assay (utilizing costatolide as an internal standard to ensure quantification accuracy)[4].

Causality of Superior Bioavailability: In vitro and in vivo studies reveal that (+)-Calanolide A readily converts to its inactive epimer, (+)-calanolide B, under acidic conditions—such as those found in the murine stomach. The saturated C7-C8 bond in DHCal A prevents this epimerization. By preserving the active pharmaceutical ingredient during gastric transit, DHCal A achieves a nearly 3.5-fold increase in oral bioavailability compared to its predecessor[2].

Table 1: Pharmacokinetic Parameters in CD2F1 Mice (25 mg/kg Dose)

Pharmacokinetic Parameter	(+)-Calanolide A	(+)-Dihydrocalanolide A	Performance Delta
AUC (µg/mL·hr)	9.4	6.9	-26.6%
t½ β (hr)	0.25	0.22	Comparable
t½ γ (hr)	1.8	2.3	+27.7%
Clearance (L/h/kg)	2.7	3.6	+33.3%
Oral Bioavailability (F)	13.2%	46.8%	+254.5%

Quantitative data synthesized from Newman et al., 1998[2].

In Vivo Efficacy: The Hollow Fiber Murine Model

Because standard murine models lack the human CD4 receptors required for HIV-1 entry, researchers utilize the Hollow Fiber Mouse Model to evaluate in vivo antiviral efficacy[5].

Causality of the Model: Polyvinylidene fluoride (PVDF) hollow fibers with a 500 kDa molecular weight cut-off are utilized. This specific pore size is critical: it is small enough to exclude murine immunoglobulins and cytotoxic T-cells (preventing the host immune system from destroying the human cells), yet large enough to allow the free diffusion of the low-molecular-weight DHCal A into the fiber microenvironment[5].

Diagram 2: Step-by-step workflow of the in vivo hollow fiber murine model for HIV-1 efficacy.

Experimental Protocol: Hollow Fiber Efficacy Assay This protocol represents a self-validating system; the inclusion of both subcutaneous (SC) and intraperitoneal (IP) fibers allows researchers to simultaneously verify systemic drug distribution and localized tissue penetration.

• Host Cell Infection : Cultured human T-lymphoblastoid cells (CEM-SS) are infected with the HIV-1 IIIb strain at a predefined multiplicity of infection (MOI).

• Fiber Encapsulation : Inject the infected cell suspension into sterile PVDF hollow fibers (1 mm diameter, 500 kDa cut-off). Heat-seal both ends of the fibers to secure the contents.

• Surgical Implantation : Anesthetize CD2F1 mice. Implant one fiber subcutaneously (SC) at the nape of the neck and a second fiber intraperitoneally (IP) via a minor abdominal incision.

• Therapeutic Dosing : Administer DHCal A via oral gavage (e.g., 25 mg/kg) once or twice daily for 4 to 6 consecutive days. Self-Validation Step: A vehicle-only control group must be maintained to establish a baseline for uninhibited viral replication.

• Viral Quantification : Euthanize the mice and retrieve the fibers. Flush the internal cellular contents and quantify viral replication using an HIV-1 p24 antigen ELISA. Efficacy is determined by the percentage reduction of p24 in DHCal A-treated mice versus vehicle controls.

Synergistic Efficacy & Resistance Profiling

In vivo murine studies have demonstrated that calanolide derivatives exhibit potent synergistic effects when co-administered with other antiretroviral agents, such as the nucleoside analog AZT (zidovudine)[1]. Furthermore, DHCal A maintains robust antiviral activity against HIV-1 strains harboring the Y181C mutation in the reverse transcriptase—a common resistance pathway that renders first-generation NNRTIs ineffective[1]. This cross-resistance profile makes DHCal A a highly valuable candidate for combination antiretroviral therapy (cART).

Conclusion

(+)-Dihydrocalanolide A represents a significant pharmacological optimization over its parent compound. By stabilizing the molecular structure against acid-catalyzed degradation, DHCal A achieves a nearly 255% increase in oral bioavailability in murine models[2]. When evaluated through the rigorous, self-validating hollow fiber mouse model, it demonstrates potent, systemic anti-HIV-1 efficacy across distinct physiologic compartments[5], solidifying its position as a promising NNRTI for advanced preclinical and clinical development.

References

• Title : Pharmaceutical properties of related calanolide compounds with activity against human immunodeficiency virus. Source : Journal of Pharmaceutical Sciences. URL :[Link]

• Title : In vivo anti-HIV activity of (+)-calanolide A in the hollow fiber mouse model. Source : Bioorganic & Medicinal Chemistry Letters. URL :[Link]

• Title : Naturally Occurring Calanolides: Occurrence, Biosynthesis, and Pharmacological Properties Including Therapeutic Potential. Source : Molecules (MDPI) / PMC. URL :[Link]

• Title : HPLC Measurement of the Novel Non Nucleoside Anti-HIV Agent, (+) Dihydrocalanolide A. Source : Journal of Liquid Chromatography & Related Technologies. URL :[Link]

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A Head-to-Head In Vitro Comparison: Dihydrocalanolide A and Efavirenz as HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiretroviral drug discovery, the quest for novel, potent, and safe inhibitors of HIV-1 reverse transcriptase (RT) remains a critical endeavor. This guide provides an in-depth, head-to-head in vitro comparison of Dihydrocalanolide A, a promising natural product-derived pyranocoumarin, and Efavirenz, a long-established non-nucleoside reverse transcriptase inhibitor (NNRTI) used in clinical practice. This analysis is grounded in published experimental data to offer a clear perspective on their relative antiviral potencies, cytotoxic profiles, and mechanisms of action.

Introduction: The Compounds

Dihydrocalanolide A is a member of the calanolide family of compounds, which are naturally occurring pyranocoumarins isolated from the tropical rainforest tree, Calophyllum lanigerum.[1] These compounds have garnered significant interest for their potent anti-HIV-1 activity. Dihydrocalanolide A is a dihydro-analog of Calanolide A. This guide will utilize data from closely related and well-studied isomers, such as Dihydrocostatolide, to infer the in vitro characteristics of Dihydrocalanolide A.

Efavirenz is a synthetic benzoxazinone derivative that has been a cornerstone of combination antiretroviral therapy (cART) for the treatment of HIV-1 infection for many years.[2] As a first-generation NNRTI, its efficacy and resistance profile are well-characterized, making it an essential benchmark for the evaluation of new antiviral candidates.

Head-to-Head In Vitro Performance

The following table summarizes the key in vitro performance metrics for Dihydrocalanolide A (represented by its isomer Dihydrocostatolide) and Efavirenz against HIV-1. It is important to note that these values are compiled from different studies and experimental conditions may vary.

Parameter	Dihydrocalanolide A (Dihydrocostatolide)	Efavirenz	Cell Lines/Assay Conditions
Anti-HIV-1 Activity (EC50)	0.1 - 0.8 µM[3]	~0.0015 µM (0.51 ng/mL)[4]	Various T-cell lines (e.g., CEM-SS, MT-2) for Dihydrocostatolide; Wild-type HIV in clinical isolates for Efavirenz.
Reverse Transcriptase Inhibition (IC50)	Not widely reported for Dihydrocalanolide A	Not widely reported in this format	Data for Efavirenz is often presented as Ki or IC95.
Cytotoxicity (CC50)	~10 - 20 µM[3]	> 73.57 µM[5]	Various human cell lines for Dihydrocostatolide; Vero cells for Efavirenz.
Selectivity Index (SI = CC50/EC50)	~12.5 - 200	> 49,000	Calculated from the respective CC50 and EC50 values.

Analysis of In Vitro Data:

Based on the available data, Efavirenz exhibits significantly more potent anti-HIV-1 activity in vitro, with an EC50 in the low nanomolar range, compared to the sub-micromolar to low micromolar activity of the calanolide analogs.[3][4] Consequently, the calculated selectivity index for Efavirenz is substantially higher, suggesting a wider therapeutic window in these in vitro models. However, it is noteworthy that calanolides, including Dihydrocostatolide, have demonstrated potent activity against NNRTI-resistant strains of HIV-1, a significant advantage in the context of emerging drug resistance.[3]

Mechanism of Action: Targeting Reverse Transcriptase

Both Dihydrocalanolide A and Efavirenz are classified as non-nucleoside reverse transcriptase inhibitors (NNRTIs). They function by binding to an allosteric site on the HIV-1 reverse transcriptase enzyme, distinct from the active site where nucleoside analogs bind.[3] This binding induces a conformational change in the enzyme, thereby inhibiting its function and preventing the conversion of viral RNA into DNA, a critical step in the HIV replication cycle.

While both compounds target the same enzyme, their specific binding interactions within the NNRTI binding pocket differ. This is evidenced by their distinct resistance profiles. For instance, certain mutations in the reverse transcriptase that confer resistance to Efavirenz may not have the same impact on the activity of calanolides.

Caption: Mechanism of HIV-1 Reverse Transcriptase Inhibition by NNRTIs.

Experimental Methodologies

The in vitro data presented in this guide are typically generated using standardized cellular and enzymatic assays. Below are detailed protocols for the key experiments.

Antiviral Activity Assay (EC50 Determination)

This assay quantifies the ability of a compound to inhibit HIV-1 replication in a cell-based model.

Protocol:

• Cell Culture: Human T-lymphocyte cell lines susceptible to HIV-1 infection (e.g., MT-4, CEM-SS) are cultured under standard conditions (37°C, 5% CO2).

• Compound Dilution: A serial dilution of the test compound (Dihydrocalanolide A or Efavirenz) is prepared in culture medium.

• Infection: Cells are infected with a known amount of HIV-1.

• Treatment: Immediately after infection, the diluted compounds are added to the cell cultures. Control wells include infected-untreated cells (virus control) and uninfected-untreated cells (cell control).

• Incubation: The plates are incubated for a period that allows for multiple rounds of viral replication (typically 4-6 days).

• Quantification of Viral Replication: The extent of viral replication is measured by quantifying a viral marker, such as p24 antigen, using an enzyme-linked immunosorbent assay (ELISA), or by assessing the cytopathic effect of the virus using a cell viability assay (e.g., MTT assay).

• Data Analysis: The concentration of the compound that inhibits viral replication by 50% (EC50) is calculated by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (CC50 Determination)

This assay determines the concentration of a compound that is toxic to the host cells.

Protocol:

• Cell Seeding: The same host cell line used in the antiviral assay is seeded in a 96-well plate.

• Compound Treatment: A serial dilution of the test compound is added to the cells. Control wells contain cells with no compound.

• Incubation: The plate is incubated for the same duration as the antiviral assay.

• Cell Viability Assessment (MTT Assay):

  • The MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: The concentration of the compound that reduces cell viability by 50% (CC50) is calculated by plotting the percentage of cell viability against the compound concentration.

Caption: Workflow for In Vitro Antiviral and Cytotoxicity Assays.

Discussion and Future Perspectives

This head-to-head comparison highlights the potent and well-established in vitro anti-HIV-1 activity of Efavirenz, which serves as a high bar for new NNRTI candidates. While Dihydrocalanolide A, based on data from its isomers, appears to be less potent in vitro against wild-type HIV-1, its distinct chemical structure and potential for activity against resistant strains make it a valuable lead compound for further investigation.

The significantly higher selectivity index of Efavirenz in these in vitro models underscores its favorable safety profile at therapeutic concentrations. However, the in vitro cytotoxicity of the calanolides at 10-20 µM is still considered moderate and warrants further optimization through medicinal chemistry efforts to improve the therapeutic window.

For researchers in drug development, the key takeaway is the multifaceted nature of antiviral evaluation. While high potency against wild-type virus is desirable, the ability to overcome existing drug resistance is a critical attribute for the next generation of antiretrovirals. Dihydrocalanolide A and other calanolide analogs represent a promising scaffold for the development of NNRTIs with a broader spectrum of activity against resistant HIV-1 variants. Future studies should focus on direct, parallel comparisons of these compounds in a comprehensive panel of cell lines and against a wide array of wild-type and drug-resistant HIV-1 strains to more definitively delineate their relative strengths and weaknesses.

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Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Dihydrocalanolide A

The Foundation of Safety: Engineering Controls

Before we delve into personal protective equipment, it is crucial to emphasize that PPE is the final line of defense. The primary methods for containment and exposure prevention are engineering controls. All manipulations of Dihydrocalanolide A, especially in its powdered form, must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to minimize the risk of aerosol inhalation.[1][2] The work surface within the hood should be covered with a disposable, plastic-backed absorbent pad to contain any potential spills.[3][4]

Core Personal Protective Equipment for Handling Dihydrocalanolide A

The following table outlines the minimum required PPE for handling Dihydrocalanolide A. The rationale behind each piece of equipment is to prevent the primary routes of exposure: inhalation, skin contact, and ingestion.[1]

PPE Component	Specification	Rationale
Gloves	Nitrile or latex, double-gloved	Provides a robust barrier against skin contact. Double-gloving allows for the safe removal of the outer glove if contamination occurs, without exposing the skin.
Gown	Disposable, solid-front, long-sleeved with knit cuffs	Protects the arms and torso from contamination. The closed front and knit cuffs provide a more secure barrier than standard lab coats.[1][2]
Eye Protection	Safety glasses with side shields or goggles	Protects the eyes from splashes or aerosols of the compound.
Respiratory Protection	N95 or higher-rated respirator	Essential when handling the powdered form of Dihydrocalanolide A outside of a certified containment hood to prevent inhalation of fine particles.[1]

Procedural Guidance: Donning and Doffing PPE

The order in which you put on and take off your PPE is critical to prevent cross-contamination.

Donning PPE Workflow

Caption: Sequential process for correctly donning personal protective equipment.

Step-by-Step Donning Procedure:

• Hand Hygiene: Begin by washing your hands thoroughly with soap and water.

• Inner Gloves: Don the first pair of nitrile or latex gloves.

• Gown: Put on the disposable gown, ensuring it is fully closed at the front. The cuffs of the inner gloves should be tucked under the sleeves of the gown.[1]

• Respiratory Protection: If required, don your N95 respirator, ensuring a proper seal.

• Eye Protection: Put on your safety glasses or goggles.

• Outer Gloves: Don the second pair of gloves, pulling the cuffs over the sleeves of the gown.

Doffing PPE Workflow

Caption: Sequential process for safely removing personal protective equipment to prevent contamination.

Step-by-Step Doffing Procedure:

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you do so. Dispose of them in the designated cytotoxic waste container.

• Gown: Remove the gown by rolling it down from the shoulders, turning it inside out. Dispose of it in the cytotoxic waste container.

• Eye Protection: Remove your safety glasses or goggles.

• Respiratory Protection: Remove your respirator.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out. Dispose of them in the cytotoxic waste container.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[2]

Operational Plan: Handling Dihydrocalanolide A

• Preparation: Before beginning any work, ensure all necessary materials are within the containment hood to minimize the need to move in and out of the controlled workspace. This includes all reagents, consumables, and a designated cytotoxic waste container.

• Weighing and Reconstitution: When weighing the powdered form of Dihydrocalanolide A, do so on a disposable weigh boat within the containment hood. Reconstitute the compound by adding the solvent directly to the vial, minimizing the generation of aerosols.[3]

• Spill Management: A spill kit specifically for cytotoxic compounds should be readily available.[3][5] In the event of a small spill (<5 mL or 5g) within the hood, use absorbent pads to wipe up the material.[1] For larger spills, gently cover the area with absorbent material to prevent further spread and alert your institution's environmental health and safety (EHS) office.[1] Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan: Managing Dihydrocalanolide A Waste

All waste generated from the handling of Dihydrocalanolide A is considered cytotoxic waste and must be disposed of according to strict protocols to prevent environmental contamination and exposure to others.[6][7]

Waste Segregation and Disposal Pathway

Caption: Segregation and disposal pathway for waste contaminated with Dihydrocalanolide A.

Disposal Procedures:

• Trace Chemotherapeutic Waste: All disposable items that have come into contact with Dihydrocalanolide A, such as gloves, gowns, absorbent pads, and pipette tips, are considered "trace chemotherapeutic waste".[1] These items should be placed in a designated, rigid, leak-proof container lined with a yellow bag that is clearly labeled "Trace Chemotherapeutic Waste" and "Incinerate Only".[1][8]

• Bulk Cytotoxic Waste: Any unused or expired Dihydrocalanolide A, or solutions containing the compound, are considered "bulk" cytotoxic waste.[8] This waste must be collected in a sealed, leak-proof container and labeled as hazardous waste with the compound's name and the words "INCINERATION ONLY".[1] Contact your institution's EHS office for pickup and disposal of bulk cytotoxic waste.

• Sharps: Any needles or other sharps contaminated with Dihydrocalanolide A should be disposed of in a puncture-resistant sharps container specifically designated for cytotoxic waste.[2][9]

Never dispose of cytotoxic waste in the regular trash, biohazard bags (unless also infectious), or down the drain. [9]

By adhering to these stringent guidelines, you are not only protecting yourself but also contributing to a culture of safety within your research environment. This commitment to meticulous handling and disposal practices is paramount when working with novel and potent compounds like Dihydrocalanolide A.

References

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